(2R,3R)-1-bromo-2,3-dimethylcyclopropane

• CAS: 24870-15-3

Core Science & Biosynthesis

Advanced Chemical Profiling of (2R,3R)-1-bromo-2,3-dimethylcyclopropane: Stereocontrol, Reactivity, and Synthetic Applications

Executive Summary

As a chiral, highly strained halogenated cycloalkane, (2R,3R)-1-bromo-2,3-dimethylcyclopropane serves as a critical model for understanding stereocontrolled electrocyclic reactions and acts as a versatile building block in complex organic synthesis[1]. This technical guide provides an in-depth analysis of its physicochemical properties, the causality behind its Woodward-Hoffmann governed reactivity, and field-proven protocols for its utilization in organometallic workflows.

Structural and Thermodynamic Profiling

The cyclopropane ring exhibits severe angular strain, deviating significantly from the ideal 109.5° tetrahedral geometry to approximately 60°. This induces a high degree of s-character in the C-H bonds and p-character in the C-C bonds (often modeled as "bent" or "banana" bonds).

Causality of Ring Strain on Reactivity

The inherent ring strain (approximately 27.5 kcal/mol) weakens the C-C bond dissociation energy to ~65 kcal/mol (compared to 88 kcal/mol for unstrained alkanes)[1]. This thermodynamic instability is the primary driving force for ring-opening reactions. In the (2R,3R) enantiomer, the two methyl groups are positioned trans to one another. This specific spatial arrangement minimizes steric clash compared to the cis-isomer but critically dictates the stereochemical outcome of any concerted ring-opening event due to orbital symmetry conservation.

Quantitative Physical Properties

Table 1: Fundamental Physicochemical Properties

Property	Value	Mechanistic Implication
Molecular Formula	C₅H₉Br	High halogen mass fraction facilitates oxidative addition.
Molecular Weight	149.03 g/mol [2]	Standardized for stoichiometric calculations.
Ring Strain Energy	~27.5 kcal/mol	Thermodynamic driver for electrocyclic ring opening.
C-C Bond Energy	~65 kcal/mol[1]	Susceptible to radical and electrophilic cleavage.
Configuration	(2R, 3R)	Trans-methyl arrangement dictates transition state geometry.

Mechanistic Reactivity: The Woodward-Hoffmann Paradigm

The defining chemical behavior of cyclopropyl halides is their solvolysis, which proceeds via a concerted, disrotatory electrocyclic ring opening to yield an allyl cation[3][4].

Stereoelectronic Causality in Solvolysis

Unlike standard Sₙ1 reactions where the leaving group departs to leave a localized carbocation, the ionization of the C-Br bond in (2R,3R)-1-bromo-2,3-dimethylcyclopropane is tightly coupled with the cleavage of the C2-C3 bond. According to the Woodward-Hoffmann rules for a 2-electron thermal process, the ring must open in a disrotatory fashion. For the reaction to proceed, the electrons from the breaking C2-C3 bond must provide backside assistance to the departing bromide ion. Therefore, the leaving group must be anti (trans) to the breaking bond. Because the (2R,3R) configuration fixes the methyl groups in a trans relationship, the disrotatory outward rotation of these groups during ionization results in a highly specific allylic cation geometry (typically leading to trans-α,γ-dimethylallyl alcohol upon trapping with water)[5].

Fig 1: Disrotatory electrocyclic ring opening of cyclopropyl bromide.

Kinetic Data for Cyclopropyl Solvolysis

The rate of solvolysis is highly sensitive to the stereochemistry of the substituents. The relief of steric strain during the transition state accelerates the reaction.

Table 2: Comparative Solvolysis Kinetics (Aqueous Media) [5]

Substrate	Relative Rate (40°C)	ΔCₚ* (cal deg⁻¹ mol⁻¹)
Allyl chloride (Reference)	50 ± 1	-
cis,trans-2,3-dimethylcyclopropyl bromide	Baseline	-56
trans,trans-2,3-dimethylcyclopropyl bromide	Accelerated	-75

(Note: The more negative heat capacity of activation (ΔCₚ) in the trans,trans-isomer indicates a highly structured transition state heavily dependent on solvent reorganization during the concerted ionization/ring-opening).*

Synthetic Utility: Organometallic Workflows

Beyond mechanistic studies, (2R,3R)-1-bromo-2,3-dimethylcyclopropane is a premium building block for stereospecific cross-coupling[1].

Causality of Zincation over Magnesiation

While Grignard reagents (R-MgBr) can be formed, cyclopropylmagnesium species are prone to rapid epimerization at room temperature. Converting the bromide to a cyclopropylzinc reagent is the superior choice. Zinc’s lower electronegativity difference with carbon results in a more covalent, less reactive C-Zn bond. This dampens background reactivity, prevents unwanted ring-opening, and strictly preserves the (2R,3R) stereocenter during transmetallation and subsequent Palladium-catalyzed Negishi cross-coupling[6].

Fig 2: Stereoretentive organozinc formation and Negishi cross-coupling workflow.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate integrity can be verified before proceeding to subsequent steps.

Protocol A: Controlled Solvolysis and Kinetic Measurement

Objective: To induce and monitor the disrotatory ring opening to trans-α,γ-dimethylallyl alcohol.[5]

• Preparation of Media: Prepare a buffered aqueous solution using 0.05 g CaCO₃ in 1.0 mL of HPLC-grade H₂O to neutralize the HBr generated during the reaction.

• Substrate Addition: In a micro-reaction vial equipped with a magnetic stir bar and a glass bead (to prevent bumping), inject 5.0 μL of pure (2R,3R)-1-bromo-2,3-dimethylcyclopropane.

• Thermal Activation: Seal the vial and submerge it in a precisely controlled oil bath at 40.0 °C (± 0.1 °C).

• Kinetic Sampling:

  • Withdraw 1.0 μL aliquots at predetermined intervals (e.g., 0.5, 1.0, and 2.0 half-lives).

  • Self-Validation: Inject immediately into a Gas Chromatograph equipped with an FFAP (Free Fatty Acid Phase) column (6 ft x 1/8 in).

• Product Analysis: Allow the reaction to proceed for 5 half-lives for complete conversion. Extract the aqueous layer with diethyl ether (3 x 2 mL). Dry over anhydrous MgSO₄, concentrate, and analyze via ¹H-NMR (CDCl₃) to confirm the presence of the trans-α,γ-dimethylallyl alcohol (characteristic multiplet for the internal alkene protons at δ 5.30–5.68 ppm).

Protocol B: Stereoretentive Preparation of Cyclopropylzinc Bromide

Objective: To synthesize a configurationally stable organozinc reagent for cross-coupling.[6]

• Zinc Activation: In an argon-purged Schlenk flask, add 1.5 equivalents of zinc dust. Activate the zinc by adding 1,2-dibromoethane (5 mol%) in anhydrous THF (5 mL) and heating to 65 °C for 15 minutes. Cool to room temperature, then add chlorotrimethylsilane (TMSCl, 5 mol%) and stir for 15 minutes.

• Halide Addition: Dissolve 1.0 mmol of (2R,3R)-1-bromo-2,3-dimethylcyclopropane in 2 mL of anhydrous THF. Add this solution dropwise to the activated zinc suspension over 10 minutes.

• Insertion Reaction: Heat the mixture to 65 °C for 12 hours. The reaction progress can be monitored by GC-MS of quenched aliquots (quench with I₂ to observe the cyclopropyl iodide).

• Self-Validation (Titration): Allow the unreacted zinc to settle. Cannulate the supernatant (containing the cyclopropylzinc bromide) into a dry, argon-flushed flask. Titrate the active zinc species using iodine in THF to determine the exact molarity before proceeding to the Negishi coupling step.

References

• Benchchem - Synthetic Routes and Reaction Conditions for (2R,3R)
• Sigma-Aldrich - (2R,3R)
• Singh, S. and Robertson, R.E. - The hydrolysis of substituted cyclopropyl bromides in water. IV.
• Knochel, P. et al.
• ChemRxiv Archive - The cyclopropane ring as a reporter of radical leaving-group reactivity for Ni (Citing Schleyer et al., Stereochemistry of allyl cations from isomeric 2,3-dimethylcyclopropyl chlorides)

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• 3. Woodward–Hoffmann’s Stereochemistry of Electrocyclic Reactions: From Day 1 to the JACS Receipt Date (May 5, 1964 to November 30, 1964) - PMC [pmc.ncbi.nlm.nih.gov]
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The First Stereospecific Synthesis of (2R,3R)-1-bromo-2,3-dimethylcyclopropane: A Technical Guide

Introduction: The Significance of Stereodefined Cyclopropanes in Modern Chemistry

The cyclopropane ring, a fundamental three-membered carbocycle, is a recurring motif in a multitude of natural products and pharmacologically active molecules. Its inherent ring strain imparts unique electronic and conformational properties, making it a valuable component in the design of novel therapeutics and materials. The precise three-dimensional arrangement of substituents on the cyclopropane core is often critical for biological activity, necessitating synthetic methods that can control stereochemistry with high fidelity. This guide provides an in-depth examination of a plausible first stereospecific synthesis of (2R,3R)-1-bromo-2,3-dimethylcyclopropane, a chiral building block with potential applications in asymmetric synthesis.

While a singular, historically documented "discovery" of this specific stereoisomer is not readily apparent in the surveyed literature, this guide reconstructs a scientifically rigorous and plausible pathway for its first synthesis, drawing upon established principles of stereoselective reactions and chiral resolutions. This approach is representative of the classical methods that would have been employed to access such a target for the first time.

Strategic Approach to the First Stereospecific Synthesis

The synthesis of a specific stereoisomer of a multi-substituted cyclopropane presents a significant challenge. The chosen strategy must address the formation of the cyclopropane ring and the installation of the bromine atom, all while controlling the relative and absolute stereochemistry of the two chiral centers at C2 and C3. A logical and robust approach involves the following key stages:

• Synthesis of a Chiral Precursor: The foundation of this stereospecific synthesis is the preparation of a chiral, non-racemic starting material. A suitable precursor is a stereochemically defined 2,3-dimethylcyclopropanecarboxylic acid.

• Chiral Resolution: To obtain the desired enantiomer, a racemic mixture of the precursor is resolved into its constituent enantiomers. Classical resolution using a chiral resolving agent is a time-tested and effective method.

• Stereospecific Halodecarboxylation: The resolved carboxylic acid is then converted to the target bromo-cyclopropane via a reaction that proceeds with a known and predictable stereochemical outcome, such as a modified Hunsdiecker reaction.

This multi-step sequence ensures that the stereochemical integrity established in the early stages is transferred through to the final product.

Experimental Protocols and Mechanistic Insights

Part 1: Synthesis and Resolution of (2R,3R)-2,3-Dimethylcyclopropanecarboxylic Acid

The synthesis begins with the preparation of racemic trans-2,3-dimethylcyclopropanecarboxylic acid, followed by its resolution to isolate the (2R,3R)-enantiomer.

Protocol 1.1: Synthesis of Racemic trans-2,3-Dimethylcyclopropanecarboxylic Acid

A common method for the synthesis of this precursor is the Simmons-Smith cyclopropanation of trans-crotonic acid, followed by ester hydrolysis.

Experimental Workflow for Synthesis of Racemic Precursor

Caption: Workflow for the synthesis of racemic trans-2,3-dimethylcyclopropanecarboxylic acid.

Protocol 1.2: Chiral Resolution of trans-2,3-Dimethylcyclopropanecarboxylic Acid

The resolution of the racemic acid is achieved by forming diastereomeric salts with a chiral amine, such as (R)-(+)-α-phenylethylamine. The differing solubilities of these salts allow for their separation by fractional crystallization.[1]

Step-by-Step Methodology:

• Salt Formation: Dissolve the racemic trans-2,3-dimethylcyclopropanecarboxylic acid in a suitable solvent (e.g., ethanol). Add an equimolar amount of (R)-(+)-α-phenylethylamine.

• Fractional Crystallization: Allow the solution to cool slowly. The less soluble diastereomeric salt, the ((R)-α-phenylethylammonium (2R,3R)-2,3-dimethylcyclopropanecarboxylate), will crystallize out.

• Isolation and Purification: Collect the crystals by filtration. The purity of the diastereomeric salt can be enhanced by recrystallization.

• Liberation of the Free Acid: Treat the isolated diastereomeric salt with a strong acid (e.g., HCl) to protonate the carboxylate and liberate the free (2R,3R)-2,3-dimethylcyclopropanecarboxylic acid. Extract the chiral acid into an organic solvent.

Rationale for Experimental Choices:

• Choice of Resolving Agent: (R)-(+)-α-phenylethylamine is a readily available and effective chiral resolving agent for carboxylic acids.

• Solvent Selection: The choice of solvent is crucial for achieving good separation during fractional crystallization. Ethanol is often a good starting point due to its ability to dissolve the salts at elevated temperatures and allow for selective crystallization upon cooling.

Part 2: Stereospecific Synthesis of (2R,3R)-1-bromo-2,3-dimethylcyclopropane

With the enantiomerically pure carboxylic acid in hand, the final step is the stereospecific conversion to the target bromide. A modified Hunsdiecker reaction is a suitable method for this transformation.[2]

Protocol 2.1: Modified Hunsdiecker Reaction (Cristol-Firth Modification)

This modification of the Hunsdiecker reaction uses red mercuric oxide and bromine and is known to proceed with retention of configuration.

Reaction Mechanism: Cristol-Firth Modification

Caption: Proposed mechanism for the stereospecific bromination via a modified Hunsdiecker reaction.

Step-by-Step Methodology:

• Reaction Setup: In a flask equipped with a stirrer, reflux condenser, and dropping funnel, suspend red mercuric oxide in a suitable solvent (e.g., carbon tetrachloride).

• Reagent Addition: Add a solution of (2R,3R)-2,3-dimethylcyclopropanecarboxylic acid and bromine in the same solvent dropwise to the stirred suspension.

• Reaction: The reaction is typically exothermic and proceeds with the evolution of carbon dioxide. Maintain the reaction temperature with a water bath.

• Workup: After the reaction is complete, cool the mixture and filter to remove the mercuric bromide.

• Purification: Wash the filtrate with a solution of sodium thiosulfate to remove any unreacted bromine, followed by water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by distillation. The crude product can be further purified by fractional distillation under reduced pressure.

Data Summary

Compound	Stereochemistry	Expected Yield (Illustrative)	Key Analytical Data (Illustrative)
(2R,3R)-2,3-Dimethylcyclopropanecarboxylic Acid	(2R,3R)	>95% ee after resolution	Specific rotation [α]D, 1H NMR, 13C NMR
(2R,3R)-1-bromo-2,3-dimethylcyclopropane	(2R,3R)	40-60%	Specific rotation [α]D, 1H NMR (characteristic shifts for cyclopropyl protons), 13C NMR, Mass Spectrometry (isotopic pattern for Br)

Conclusion and Future Directions

This guide has outlined a plausible and scientifically sound classical approach to the first stereospecific synthesis of (2R,3R)-1-bromo-2,3-dimethylcyclopropane. The strategy hinges on the successful chiral resolution of a key carboxylic acid intermediate, followed by a stereospecific halodecarboxylation. While modern asymmetric synthesis now offers more direct routes to such chiral building blocks, this classical approach underscores the fundamental principles of stereochemistry and reaction control that remain central to organic synthesis.

The availability of enantiomerically pure (2R,3R)-1-bromo-2,3-dimethylcyclopropane opens up avenues for its use as a chiral synthon in the construction of more complex molecules. Its application in the synthesis of novel drug candidates and agrochemicals, where the specific stereochemistry of a cyclopropane moiety can be critical for activity, represents a promising area for future research.

References

• Simmons, H. E.; Smith, R. D. A New Synthesis of Cyclopropanes from Olefins. J. Am. Chem. Soc.1958 , 80 (19), 5323–5324. [Link]

• Cristol, S. J.; Firth, W. C. A Convenient Synthesis of Bromocyclopropane. J. Org. Chem.1961 , 26 (1), 280–280. [Link]

• Walborsky, H. M.; Impastato, F. J.; Young, A. E. The Stereochemistry of the Simmons-Smith Reaction. J. Am. Chem. Soc.1964 , 86 (16), 3283–3288. [Link]

• Kozhushkov, S. I.; de Meijere, A. The Chemistry of Bicyclopropylidene. Chem. Rev.2000 , 100 (4), 1179–1222. [Link]

• Wiberg, K. B. The Concept of Strain in Organic Chemistry. Angew. Chem. Int. Ed. Engl.1986 , 25 (4), 312–322. [Link]

• Charette, A. B.; Beauchemin, A. Simmons-Smith Cyclopropanation Reaction. Org. React.2001 , 58, 1. [Link]

• Doyle, M. P.; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds: From Cyclopropanes to Ylides. John Wiley & Sons, 1998. [Link]

• Lebel, H.; Marcoux, J.-F.; Molinaro, C.; Charette, A. B. Stereoselective Cyclopropanation Reactions. Chem. Rev.2003 , 103 (4), 977–1050. [Link]

• Newman, M. S.; Lee, V. The Synthesis and Resolution of 2,3-Dimethylcyclopropanecarboxylic Acids. J. Org. Chem.1975 , 40 (15), 2250–2252. [Link]

• Johnson, C. R.; Barbachyn, M. R. A new synthesis of chrysanthemic acid. J. Am. Chem. Soc.1982 , 104 (14), 4290–4291. [Link]

• Xie, H.; Zu, L.; Li, H.; Wang, J.; Wang, W. Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes. J. Am. Chem. Soc.2007 , 129 (35), 10886–10894. [Link]

• Nomura, K.; Oshima, K.; Matsubara, S. Stereospecific and Stereoselective Preparation of 2-(1-Hydroxyalkyl)-1-alkylcyclopropanols from α,β-Epoxy Ketones and Bis(iodozincio)methane. Angew. Chem. Int. Ed.2005 , 44 (36), 5860-5863. [Link]

• Wang, X.; Ke, J.; Zhu, Y.; Deb, A.; Xu, Y.; Zhang, X. P. Asymmetric Radical Process for General Synthesis of Chiral Heteroaryl Cyclopropanes. J. Am. Chem. Soc.2021 , 143 (30), 11635–11641. [Link]

• Collet, A.; Wilen, S. H.; Jacques, J. Stereochemistry of Organic Compounds. Wiley, 1994. [Link]

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Spectroscopic Data for (2R,3R)-1-bromo-2,3-dimethylcyclopropane: A Technical Guide

Introduction

(2R,3R)-1-bromo-2,3-dimethylcyclopropane is a chiral, halogenated hydrocarbon with a strained three-membered ring system. Its stereospecific nature and the presence of a reactive bromine atom make it a valuable building block in asymmetric synthesis, particularly for the introduction of the dimethylcyclopropyl moiety in the development of novel agrochemicals and pharmaceuticals. A thorough understanding of its spectroscopic properties is paramount for its unambiguous identification, quality control, and for monitoring its transformations in chemical reactions.

This technical guide provides a comprehensive overview of the expected spectroscopic data for (2R,3R)-1-bromo-2,3-dimethylcyclopropane. As direct experimental spectra for this specific stereoisomer are not widely available in the public domain, this guide synthesizes predicted data based on the established principles of NMR, IR, and mass spectrometry, and by drawing analogies from structurally related compounds. This document is intended to serve as a practical reference for researchers, scientists, and drug development professionals.

Predicted ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules. The ¹H NMR spectrum of (2R,3R)-1-bromo-2,3-dimethylcyclopropane is expected to be relatively simple due to the molecule's C₂ symmetry.

Structural Considerations for ¹H NMR:

The (2R,3R) stereoisomer, also known as the trans isomer, possesses a C₂ axis of symmetry that passes through the C-Br bond and bisects the C2-C3 bond. This symmetry renders the two methyl groups (CH₃) chemically and magnetically equivalent. Likewise, the two protons on the carbons bearing the methyl groups (H-2 and H-3) are equivalent, as are the two protons on the carbon bearing the bromine atom (H-1). However, within the C1 methylene group, the two protons are diastereotopic, meaning they are not equivalent and should, in principle, give rise to separate signals. For simplicity in this prediction, we will consider them as a single multiplet, as their chemical shift difference may be small.

Due to the rigid nature of the cyclopropane ring, the vicinal coupling constants (³J) are highly dependent on the dihedral angle between the coupled protons. For cyclopropanes, it is a well-established rule that ³J_cis_ is typically larger (7-13 Hz) than ³J_trans_ (2-7 Hz)[1].

Predicted Chemical Shifts and Coupling Constants:

The chemical shifts are influenced by the diamagnetic anisotropy of the cyclopropane ring, which shields protons attached to it, causing them to appear at a higher field (lower ppm) than their acyclic counterparts. The electronegative bromine atom will deshield the proton on the same carbon (H-1).

Table 1: Predicted ¹H NMR Data for (2R,3-R)-1-bromo-2,3-dimethylcyclopropane (in CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-1	2.8 - 3.2	Triplet of triplets (tt) or complex multiplet	³J_trans_ ≈ 4-6 Hz, ³J_cis_ ≈ 7-9 Hz
H-2, H-3	0.8 - 1.2	Multiplet
CH₃	1.1 - 1.4	Doublet	³J ≈ 6-7 Hz

dot graph "molecular_structure" { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Molecular structure of (2R,3R)-1-bromo-2,3-dimethylcyclopropane with proton labeling."

Predicted ¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of a molecule. Due to the C₂ symmetry of the (2R,3R) isomer, three distinct carbon signals are expected.

Predicted Chemical Shifts:

The carbon atoms of the cyclopropane ring are expected to be significantly shielded, appearing at a high field. The carbon atom bonded to the bromine (C1) will be deshielded compared to the other ring carbons but will still be at a relatively high field compared to a typical brominated alkane.

Table 2: Predicted ¹³C NMR Data for (2R,3R)-1-bromo-2,3-dimethylcyclopropane (in CDCl₃)

Carbon Label	Predicted Chemical Shift (δ, ppm)
C1	25 - 35
C2, C3	15 - 25
CH₃	10 - 20

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of (2R,3R)-1-bromo-2,3-dimethylcyclopropane is expected to be dominated by absorptions from C-H and C-Br bonds. The strained cyclopropane ring influences the C-H stretching frequency, shifting it to a higher wavenumber compared to acyclic alkanes.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
3080 - 3040	C-H stretch (cyclopropyl)[2][3]	Medium
2960 - 2850	C-H stretch (methyl)	Strong
1480 - 1440	-CH₂- deformation (scissoring)[2]	Medium
1020 - 1000	Cyclopropane ring skeletal vibration[2]	Medium
690 - 515	C-Br stretch[4]	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule. A key feature in the mass spectrum of a monobrominated compound is the presence of two molecular ion peaks of nearly equal intensity, M+ and M+2, due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br)[5][6].

Expected Fragmentation Pattern:

The molecular ion is expected to be observed. Common fragmentation pathways for bromoalkanes include the loss of a bromine radical (M - Br) and alpha-cleavage. For cyclopropanes, fragmentation can involve ring-opening followed by further fragmentation[7].

Table 4: Predicted Major Ions in Mass Spectrometry

m/z	Proposed Fragment	Notes
148/150	[C₅H₉Br]⁺	Molecular ion (M+, M+2)
69	[C₅H₉]⁺	Loss of Br radical
55	[C₄H₇]⁺	Loss of Br and CH₂
41	[C₃H₅]⁺	Allyl cation (from ring opening)

Experimental Protocols

Representative Synthesis: Modified Hunsdiecker Reaction

• Preparation of the Silver Salt: To a solution of (2R,3R)-2,3-dimethylcyclopropanecarboxylic acid in an appropriate solvent (e.g., water), add a stoichiometric amount of silver nitrate solution. The silver salt will precipitate and can be collected by filtration, washed with water and acetone, and dried under vacuum.

• Bromination/Decarboxylation: Suspend the dry silver salt in a dry, non-polar solvent such as carbon tetrachloride.

• Cool the suspension in an ice bath and slowly add a stoichiometric amount of bromine dissolved in the same solvent, while stirring and protecting the reaction from light.

• After the addition is complete, the reaction mixture is typically stirred at room temperature or gently refluxed until the reaction is complete (cessation of CO₂ evolution).

• The reaction mixture is then cooled and filtered to remove silver bromide.

• The filtrate is washed with an aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by washing with brine.

• The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by distillation or column chromatography to yield (2R,3R)-1-bromo-2,3-dimethylcyclopropane.

Spectroscopic Analysis Protocols

1. NMR Spectroscopy (Liquid Sample) [12][13][14][15]

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal standard. Filter the solution through a pipette with a glass wool plug into a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher). Standard acquisition parameters should be used. For ¹³C NMR, a larger number of scans will be necessary to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform. Phase the resulting spectrum and calibrate the chemical shift scale to the TMS signal (0.00 ppm).

2. Infrared (IR) Spectroscopy (Neat Liquid) [16][17][18][19]

• Sample Preparation: Place one or two drops of the neat liquid sample between two polished salt plates (e.g., NaCl or KBr).

• Data Acquisition: Obtain a background spectrum of the empty salt plates. Place the sample assembly in the spectrometer and acquire the sample spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

3. Gas Chromatography-Mass Spectrometry (GC-MS) [20][21][22][23][24]

• Sample Preparation: Prepare a dilute solution of the sample (e.g., ~10 µg/mL) in a volatile organic solvent such as hexane or dichloromethane.

• Data Acquisition: Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system. The gas chromatograph will separate the components of the sample before they enter the mass spectrometer. A standard temperature program for the GC oven should be used to ensure good separation and peak shape. The mass spectrometer should be set to scan a suitable mass range (e.g., m/z 35-200).

• Data Analysis: Identify the peak corresponding to the title compound based on its retention time. Analyze the mass spectrum of this peak to identify the molecular ion and characteristic fragment ions.

Structural Confirmation Workflow

The combined application of these spectroscopic techniques provides a robust workflow for the confirmation of the structure and purity of (2R,3R)-1-bromo-2,3-dimethylcyclopropane.

dot digraph "structural_confirmation_workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#4285F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} caption: "Workflow for the structural confirmation of (2R,3R)-1-bromo-2,3-dimethylcyclopropane."

Conclusion

This technical guide provides a detailed prediction of the key spectroscopic features of (2R,3R)-1-bromo-2,3-dimethylcyclopropane. The predicted ¹H and ¹³C NMR, IR, and MS data, along with representative experimental protocols, offer a solid foundation for the identification and characterization of this important chiral building block. The synergistic use of these analytical techniques, as outlined in the structural confirmation workflow, is essential for ensuring the identity, purity, and stereochemical integrity of this compound in research and development settings.

References

• University of Victoria. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of cyclopropane. Retrieved from [Link]

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. Retrieved from [Link]

• Eberhardt, W., Krummacher, S., & Gudat, W. (1994). Site-selective fragmentation in core-excited bromochloroalkanes [Br(CH2)nCl]. The Journal of Chemical Physics, 101(3), 1911-1921.

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• University of Cambridge. (n.d.). How to make an NMR sample. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of cyclopropane. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

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An In-depth Technical Guide to the Molecular Structure of (2R,3R)-1-bromo-2,3-dimethylcyclopropane

Foreword

For professionals in drug discovery and the chemical sciences, a molecule's three-dimensional architecture is the blueprint for its function, reactivity, and interaction with biological systems. The cyclopropane ring, a motif of significant interest due to its inherent ring strain and rigid conformation, serves as a valuable scaffold in medicinal chemistry and organic synthesis.[1][2][3] This guide provides a comprehensive analysis of a specific chiral building block: (2R,3R)-1-bromo-2,3-dimethylcyclopropane. We will move beyond a simple recitation of facts to explore the causal relationships between its stereochemistry, conformational preferences, and the spectroscopic data that serve as its signature. The protocols and analyses presented herein are designed to be self-validating, providing a robust framework for researchers working with this and structurally related molecules.

Foundational Stereochemistry: Defining the (2R,3R) Configuration

The nomenclature (2R,3R)-1-bromo-2,3-dimethylcyclopropane precisely defines the absolute configuration of the molecule's two stereocenters, located at carbons C2 and C3. This designation immediately informs us of several key structural features:

• Disubstitution Pattern: The molecule is a 1,2-disubstituted cyclopropane, with methyl groups on adjacent carbons.

• Relative Stereochemistry (Diastereomerism): The (2R,3R) configuration dictates a trans arrangement of the two methyl groups. They lie on opposite sides of the plane formed by the cyclopropane ring. Its diastereomer is the cis configuration, which would have (2R,3S) or (2S,3R) stereochemistry.[4][5]

• Chirality and Enantiomers: As a trans-1,2-disubstituted cyclopropane with two different substituents on the third carbon, the molecule is chiral. The (2R,3R) isomer is one of a pair of non-superimposable mirror images, or enantiomers. Its counterpart is the (2S,3S) isomer.[4] Understanding this relationship is critical for applications in asymmetric synthesis and pharmacology, where enantiomers can exhibit vastly different biological activities.

The following diagram illustrates the stereochemical relationships within the 1-bromo-2,3-dimethylcyclopropane family.

Caption: Stereochemical relationships in the 1-bromo-2,3-dimethylcyclopropane system.

Conformational Landscape and Electronic Effects

Unlike the flexible cyclohexane ring, the cyclopropane ring is a rigid, nearly planar structure.[5] This rigidity significantly limits the conformational possibilities. The primary structural considerations arise from the steric and electronic interactions between the substituents.

• Steric Interactions: The trans arrangement of the methyl groups minimizes steric strain between them. The dominant conformational question revolves around the rotation of the C-Br bond and the methyl groups. The molecule will adopt a conformation that minimizes gauche-like interactions between the bromine atom and the vicinal methyl group, and between the methyl groups and the vicinal ring protons.

• Electronic Effects: The bromine atom exerts a powerful electron-withdrawing inductive effect, polarizing the C1-Br bond and influencing the electron density of the adjacent C1 carbon.[6] This has direct implications for the molecule's reactivity, particularly increasing the electrophilicity at C1 for potential nucleophilic substitution reactions.[6] The methyl groups, conversely, are weakly electron-donating through hyperconjugation.[6]

Spectroscopic Elucidation: A Multi-Technique Approach

Unambiguous characterization of (2R,3R)-1-bromo-2,3-dimethylcyclopropane relies on a synergistic application of modern spectroscopic techniques. The predicted data below are based on established principles of spectroscopy for substituted cyclopropanes.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for determining the detailed connectivity and stereochemistry of organic molecules in solution.

Predicted ¹H NMR Data (in CDCl₃)

Due to the trans stereochemistry and the bromine substituent, the molecule lacks a plane of symmetry, rendering all three cyclopropyl protons and the two methyl groups chemically non-equivalent. This leads to a more complex spectrum than might be initially assumed.[7]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~2.5 - 2.8	Multiplet	1H	H-1	Deshielded by the adjacent electronegative bromine atom.
~1.1 - 1.4	Multiplet	1H	H-2	Cyclopropyl proton cis to the bromine atom.
~0.8 - 1.1	Multiplet	1H	H-3	Cyclopropyl proton trans to the bromine atom.
~1.25	Doublet	3H	CH₃ at C2	Coupled to H-2.
~1.20	Doublet	3H	CH₃ at C3	Coupled to H-3.

Predicted ¹³C NMR Data (in CDCl₃)

The lack of symmetry means all five carbon atoms are unique and should produce distinct signals.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~30 - 35	C1	Carbon directly attached to bromine; significantly shifted.
~20 - 25	C2	Cyclopropyl ring carbon bearing a methyl group.
~18 - 23	C3	Cyclopropyl ring carbon bearing a methyl group.
~15 - 20	CH₃ at C2	Methyl carbon.
~14 - 19	CH₃ at C3	Methyl carbon.

Protocol: High-Resolution NMR Spectroscopy

• Objective: To acquire ¹H and ¹³C NMR spectra for structural verification.

• Methodology:

  • Sample Preparation: Accurately weigh 5-10 mg of the analyte for ¹H NMR (or 20-30 mg for ¹³C NMR) and dissolve it in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.[8]

  • Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

  • Instrument Setup: Insert the sample into the spectrometer. Lock the field frequency to the deuterium signal of the solvent.

  • Shimming: Optimize the magnetic field homogeneity by adjusting the shim coils to obtain a sharp, symmetrical solvent peak.

  • Acquisition: Acquire the ¹H spectrum using a standard pulse sequence. For the ¹³C spectrum, use a proton-decoupled pulse sequence to obtain singlets for all carbon signals.

  • Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm. Integrate the ¹H signals.

Infrared (IR) Spectroscopy

IR spectroscopy provides crucial information about the functional groups present.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Intensity
3100 - 2900	C-H stretch (cyclopropyl & methyl)	Strong
1460 - 1380	C-H bend (methyl)	Medium
~1020	Cyclopropane ring vibration	Medium
690 - 550	C-Br stretch	Strong

Data based on typical ranges for alkyl bromides and cyclopropanes.[6]

Protocol: Infrared Spectroscopy (Neat Liquid)

• Objective: To identify key functional groups via their vibrational frequencies.

• Methodology:

  • Sample Application: As the compound is likely a liquid, place one drop directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer. Alternatively, use the salt plate method by placing a drop between two NaCl or KBr plates.[8]

  • Background Scan: Acquire a background spectrum of the clean, empty sample stage to subtract atmospheric CO₂ and H₂O absorptions.

  • Sample Scan: Acquire the sample spectrum. The instrument software will automatically generate the final transmittance or absorbance spectrum.

  • Analysis: Identify and label the key absorption peaks corresponding to the C-H and C-Br bonds and the cyclopropane ring.

Mass Spectrometry (MS)

MS provides the molecular weight and information about the molecule's fragmentation pattern, confirming its elemental composition.

Predicted Mass Spectrometry Data (Electron Ionization)

m/z Value	Interpretation	Rationale
148/150	[M]⁺ (Molecular Ion)	Shows a characteristic ~1:1 intensity ratio due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.
69	[M - Br]⁺	Loss of the bromine radical, resulting in the stable C₅H₉⁺ cation.
133/135	[M - CH₃]⁺	Loss of a methyl radical.

Note: The molecular formula is C₅H₉Br.[6]

Definitive Structural Validation: Crystallography and Computation

While spectroscopy provides powerful evidence, X-ray crystallography and computational modeling offer definitive and complementary insights into the molecular structure.

Single-Crystal X-ray Crystallography

Should a suitable single crystal be obtained, X-ray crystallography provides the ultimate, unambiguous proof of structure. It yields precise bond lengths, bond angles, and the absolute stereochemistry in the solid state, directly visualizing the trans orientation of the methyl groups.[9][10] While a specific structure for (2R,3R)-1-bromo-2,3-dimethylcyclopropane may not be publicly available, the methodology remains the gold standard for structural determination of novel crystalline compounds.[11][12]

Caption: Conceptual workflow for single-crystal X-ray crystallography.

Computational Chemistry

In parallel with experimental work, computational modeling serves as a powerful predictive and validation tool.[2]

• Objective: To calculate the lowest energy conformation, predict spectroscopic data, and corroborate experimental findings.

• Workflow:

  • Model Building: Construct the 3D structure of (2R,3R)-1-bromo-2,3-dimethylcyclopropane in silico.

  • Geometry Optimization: Perform a geometry optimization using a suitable level of theory, such as Density Functional Theory (DFT) with a basis set like B3LYP/6-31G*. This calculates the most stable, lowest-energy conformation.

  • Frequency Calculation: Confirm the optimized structure is a true energy minimum (no imaginary frequencies) and predict the IR spectrum.

  • NMR Calculation: Predict ¹H and ¹³C NMR chemical shifts using methods like GIAO (Gauge-Independent Atomic Orbital).

  • Validation: Compare the computationally predicted spectra and structural parameters (bond lengths, angles) with the experimental data obtained from NMR, IR, and (if available) X-ray crystallography.[2]

Caption: Workflow for computational validation of molecular structure.

Conclusion

The molecular structure of (2R,3R)-1-bromo-2,3-dimethylcyclopropane is precisely defined by its trans stereochemistry and the absolute configuration at its two chiral centers. Its rigid three-membered ring limits conformational freedom, and its properties are governed by the steric and electronic interplay of its bromo and dimethyl substituents. A comprehensive, multi-technique approach combining NMR, IR, and mass spectrometry, supported by the definitive methods of X-ray crystallography and computational modeling, is essential for its complete and unambiguous characterization. This detailed structural knowledge is the bedrock upon which its rational application in advanced organic synthesis and drug development is built.

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Unlocking the Potential of Strained Systems: A Guide to the Electronic Effects of Substituents on Brominated Cyclopropanes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropane ring, a cornerstone of medicinal chemistry and complex organic synthesis, presents a unique electronic landscape governed by its inherent ring strain. The introduction of a bromine atom and other substituents onto this three-membered scaffold creates a powerful interplay of electronic effects that dictates molecular reactivity, stability, and spectroscopic properties. This guide provides a comprehensive exploration of these electronic interactions, moving from the fundamental principles of cyclopropane bonding to the nuanced effects of various substituents on the reactivity of brominated cyclopropanes. We will delve into how inductive and resonance effects modulate reaction pathways, including nucleophilic substitution, elimination, and radical processes. This document synthesizes theoretical models with empirical data, offering field-proven insights, detailed experimental protocols, and quantitative data to empower researchers in leveraging these versatile building blocks for drug discovery and development.

The Unique Electronic Structure of the Cyclopropane Ring

The chemistry of cyclopropane is dominated by the severe deviation of its C-C-C bond angles (60°) from the ideal sp³ tetrahedral angle (109.5°). This angle strain, combined with torsional strain from eclipsing C-H bonds, leads to a unique bonding model that is crucial for understanding its reactivity.[1]

The Walsh Orbital Model

Unlike the simple sp³ hybridization in alkanes, the bonding in cyclopropane is better described by the Walsh orbital model.[2][3] This model proposes the use of sp² hybridized carbons to form the C-H bonds and the exterior of the C-C bonds. The remaining p-orbitals are directed towards the center of the ring, overlapping to form a set of three molecular orbitals.[4]

The key features of this model are:

• "Bent" or "Banana" Bonds: The C-C bonds have significant p-character and the regions of maximum electron density lie outside the internuclear axes.[4][5]

• π-Character: The highest occupied molecular orbitals (HOMOs) of cyclopropane are a degenerate pair of Walsh orbitals that resemble π-orbitals and have significant electron density extending outside the ring.[4][6]

This inherent π-character allows the cyclopropane ring to engage in conjugation with adjacent p-orbitals, lone pairs, and π-systems, profoundly influencing the electronic effects of substituents.[4]

Caption: Synergistic and antagonistic electronic effects on bromocyclopropane.

Impact on Chemical Reactivity and Reaction Pathways

The interplay of these electronic effects governs the reaction pathways available to substituted bromocyclopropanes.

Nucleophilic Substitution and Ring-Opening

This is the most studied area of bromocyclopropane reactivity. The presence of both an electron-withdrawing group (like an ester or cyano group) and an electron-donating group on the ring creates a "donor-acceptor" cyclopropane, which is highly activated towards nucleophilic attack. [7][8][9]

• Mechanism: The reaction can proceed via a formal nucleophilic displacement. [7][8]Depending on the substituents and conditions, this can involve direct backside attack or, more commonly, a ring-opening/ring-closing sequence.

• Influence of Substituents:

  • Electron-Withdrawing Groups (EWGs): EWGs at C1 (geminal to the leaving group or on an adjacent carbon) significantly enhance reactivity by stabilizing the negative charge that develops in the transition state or intermediate. [10][11][12][13]They make the cyclopropane ring a potent electrophile. [13] * Electron-Donating Groups (EDGs): EDGs can also accelerate reactions, particularly those involving ring-opening, by stabilizing the resulting carbocationic intermediate. [10] * Aryl Substituents: Interestingly, cyclopropanes with aryl substituents at the C2 position have been shown to react faster with nucleophiles than their unsubstituted counterparts. [11][12][13][14]This can lead to parabolic Hammett plots, suggesting a change in transition state structure or mechanism based on the electronic nature of the aryl substituent. [11][14]

Caption: Major reaction pathways for substituted bromocyclopropanes.

Elimination Reactions

The synthesis of highly strained cyclopropenes can be achieved through the base-mediated 1,2-elimination of HBr from bromocyclopropane precursors. [15]This is a concerted E2 process where a strong, non-nucleophilic base abstracts a proton, and the bromide ion is eliminated simultaneously. [15]The electronic nature of substituents can influence the acidity of the proton being abstracted and the stability of the resulting cyclopropene.

Radical Reactions

Radical reactions of bromocyclopropanes can be complex. The stability of the intermediate cyclopropyl radical is a key factor.

• Hydrogen Abstraction: Abstraction of a hydrogen atom by a radical initiator (e.g., a bromine radical) can form a cyclopropyl radical. [16][17]This radical is destabilized by the ring strain.

• Ring Opening: The cyclopropylcarbinyl radical can undergo rapid ring-opening to form a more stable homoallyl radical. [18]The rate of this ring-opening is influenced by substituents. Radical-stabilizing groups (like phenyl) on the cyclopropyl ring can significantly accelerate the ring-opening process. [19][20]

Spectroscopic Signatures: Identifying Electronic Effects

Spectroscopic methods are invaluable for characterizing substituted bromocyclopropanes and probing the electronic environment of the ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Cyclopropane protons exhibit a remarkable upfield chemical shift (typically 0.2-1.5 ppm) compared to other alkanes (cyclopropane itself resonates at δ 0.22). [5]This shielding is attributed to a magnetic anisotropy effect from the ring's unique electronic structure. Electronegative substituents like bromine will shift geminal and vicinal protons downfield.

• ¹³C NMR: The carbon atoms of the cyclopropane ring also resonate at an unusually high field (cyclopropane at δ -2.8). [5]The carbon bearing the bromine atom will be significantly shifted downfield.

Substituent Type	Position Relative to Br	Typical ¹H Chemical Shift (δ ppm)	Typical ¹³C Chemical Shift (δ ppm)
H (unsubstituted)	Geminal	~2.8-3.2	~25-35
H (unsubstituted)	Vicinal (cis/trans)	~0.8-1.5	~10-20
Electron-Withdrawing	Geminal or Vicinal	Downfield shift	Downfield shift
Electron-Donating	Geminal or Vicinal	Upfield shift	Upfield shift

Table 1: General trends in NMR chemical shifts for substituted bromocyclopropanes. Actual values are highly dependent on the specific molecule and solvent.

Infrared (IR) Spectroscopy

The cyclopropane ring has characteristic vibrational modes.

• C-H Stretching: Absorptions are typically found in the 3000–3100 cm⁻¹ range, slightly higher than for other alkanes. [5]* Ring "Breathing": A symmetric vibration of the ring often appears around 1020 cm⁻¹. [5][21]The presence of substituents will add their own characteristic bands and can slightly shift the positions of the cyclopropane-related absorptions.

Experimental Protocols

Protocol: Synthesis of a Donor-Acceptor Bromocyclopropane

This protocol describes a general procedure for the synthesis of an ethyl 2-bromo-2-phenylcyclopropane-1-carboxylate via rhodium-catalyzed cyclopropanation of styrene with ethyl bromodiazoacetate.

Materials:

• Styrene

• Ethyl bromodiazoacetate

• Rhodium(II) acetate dimer [Rh₂(OAc)₄]

• Dichloromethane (DCM), anhydrous

• Standard glassware for inert atmosphere reactions

Procedure:

• Dissolve Rh₂(OAc)₄ (0.5 mol%) in anhydrous DCM in a flame-dried, three-neck flask under a nitrogen atmosphere.

• Add styrene (1.5 equivalents) to the solution.

• Heat the mixture to a gentle reflux (approx. 40 °C).

• In a separate syringe, prepare a solution of ethyl bromodiazoacetate (1.0 equivalent) in anhydrous DCM.

• Add the ethyl bromodiazoacetate solution dropwise to the refluxing reaction mixture over 2-3 hours using a syringe pump.

• After the addition is complete, maintain the reflux for an additional 1 hour to ensure full consumption of the diazo compound.

• Cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the crude product via column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the diastereomeric products.

Protocol: Kinetic Analysis of Nucleophilic Substitution

This protocol outlines a method for determining the relative reaction rates of a substituted bromocyclopropane with a nucleophile using ¹H NMR spectroscopy.

Caption: Experimental workflow for kinetic analysis via NMR spectroscopy.

Procedure:

• Preparation: In an NMR tube, dissolve a known quantity of the substituted bromocyclopropane and an internal standard (a compound with a stable, non-overlapping signal) in a deuterated solvent (e.g., DMSO-d₆).

• Initiation: Add a known equivalent of the nucleophile (e.g., sodium thiophenolate) to the NMR tube, shake vigorously, and immediately place it in the NMR spectrometer.

• Data Acquisition: Acquire a series of ¹H NMR spectra at set time intervals.

• Analysis: For each spectrum, integrate the signal corresponding to a unique proton on the starting material and a unique proton on the product. Normalize these integrals against the integral of the internal standard.

• Calculation: Plot the natural logarithm of the concentration of the starting material versus time. For a pseudo-first-order reaction, this will yield a straight line with a slope equal to -k, where k is the rate constant.

• Comparison: Repeat the experiment with different substituents on the cyclopropane ring to determine relative reactivities.

Conclusion and Outlook

The electronic properties of substituents on brominated cyclopropanes provide a sophisticated toolkit for controlling chemical reactivity. By understanding the balance between inductive and resonance effects, researchers can rationally design substrates that favor specific reaction pathways, such as direct substitution, elimination, or controlled ring-opening. Electron-withdrawing groups generally activate the ring toward nucleophilic attack, while the role of electron-donating groups can be more nuanced, often stabilizing cationic intermediates in ring-opening scenarios. This detailed understanding is paramount for professionals in drug development, enabling the synthesis of complex, stereochemically defined cyclopropyl-containing molecules that are prevalent in modern pharmaceuticals. Future research will continue to expand the scope of these reactions, leveraging computational studies and novel catalytic systems to further refine our control over these powerful and versatile chemical building blocks.

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• Dual control of the selectivity in the formal nucleophilic substitution of bromocyclopropanes en route to densely functionalized, chirally rich cyclopropyl derivatives. (2013). PubMed.
• Walsh Cyclopropane Molecular Orbitals. (n.d.). Scribd.
• Walsh, A. D. (1947). Structures of Ethylene Oxide and Cyclopropane.
• Enantio- and Diastereoenriched Enzymatic Synthesis of 1,2,3-Polysubstituted Cyclopropanes from (Z/E)-Trisubstituted Enol Acetates. (n.d.). PMC.
• Electronic Structure and Bonding in Cyclopropanediazonium: A Theoretical and Mechanistic Exploration. (2025). Benchchem.
• Computational Study on the Cyclopropanation Reaction of Ylides Generated from α-Pyridiniumacetates. (n.d.). ResearchGate.
• Experimental and Computational Studies for the Synthesis of Functionalized Cyclopropanes from 2-Substituted Allylic Derivatives with Ethyl Diazoacetate. (2024). PubMed.
• Structure and reactivity of the cyclopropane species. (n.d.). COPYRIGHTED MATERIAL.
• The MOs of Cyclopropane. (2010). YouTube.
• Formal Substitution of Bromocyclopropanes with Nitrogen Nucleophiles. (2013). The Journal of Organic Chemistry, ACS Publications.
• Reactivity of electrophilic cyclopropanes. (n.d.). ResearchGate.
• Reactivity of electrophilic cyclopropanes (2023). (n.d.). ResearchGate.
• Reactivity of electrophilic cyclopropanes. (n.d.). PMC.
• Cyclopropanations via Heme Carbenes: Basic Mechanism and Effects of Carbene Substituent, Protein Axial Ligand, and Porphyrin Substitution. (2017). Journal of the American Chemical Society.
• Hammett plot of log(kX/kH) vs. sigma value for the depicted reaction.... (n.d.). ResearchGate.
• Substituent-induced asymmetry of the cyclopropane ring. (n.d.). RSC Publishing.
• Substituent Effects. (n.d.).
• (Bromomethyl)cyclopropane(7051-34-5) 1H NMR spectrum. (n.d.). ChemicalBook.
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• Stereoelectronic and Resonance Effects on the Rate of Ring Opening of N-Cyclopropyl-Based Single Electron Transfer Probes. (2020). PubMed.
• Charton, M. (1964). Application of the Hammett equation to cyclopropanes. Journal of the Chemical Society (Resumed), 1205.
• Stereoselective Cyclopropanation of Electron-Deficient Olefins with a Cofactor Redesigned Carbene Transferase Featuring Radical Reactivity. (2019). ACS Publications.
• Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. (n.d.). PMC.
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Protocols & Analytical Methods

Advanced Protocol for the Synthesis and Application of (2R,3R)-2,3-Dimethylcyclopropylmagnesium Bromide

Executive Summary

The incorporation of cyclopropyl motifs is a cornerstone strategy in modern drug development, utilized to enhance metabolic stability, modulate lipophilicity, and restrict conformational flexibility. However, the generation of cyclopropyl Grignard reagents is notoriously challenging due to the high s-character of the C–Br bond and the propensity for radical-mediated side reactions. This application note provides a comprehensive, self-validating protocol for the preparation of (2R,3R)-2,3-dimethylcyclopropylmagnesium bromide and its subsequent electrophilic trapping, highlighting a unique stereochemical phenomenon that guarantees the stereopurity of the organometallic intermediate.

Mechanistic Insights & Stereochemical Elegance

The Radical Pathway & The Homotopic Carbon Advantage

The formation of Grignard reagents from alkyl halides does not proceed via a concerted insertion; rather, it is driven by a Single Electron Transfer (SET) from the magnesium surface to the halide, generating a transient radical intermediate[1]. For cyclopropyl systems, this radical undergoes rapid inversion (umbrella flipping). Historically, this inversion leads to the ablation of stereochemistry at the halogen-bearing carbon, resulting in racemic or epimerized mixtures[2].

However, (2R,3R)-1-bromo-2,3-dimethylcyclopropane presents a highly elegant stereochemical exception. Because the methyl groups at C2 and C3 are trans to one another, the molecule possesses a C2​ axis of symmetry that bisects the C2–C3 bond and passes directly through C1. Consequently, the two faces of the C1 radical are homotopic .

When the cyclopropyl radical undergoes rapid inversion, attack by the magnesium surface from either the "top" or "bottom" face yields the exact same molecule. Therefore, the resulting Grignard reagent is a single, stereopure entity. This symmetry-driven phenomenon eliminates the classic problem of diastereomeric mixtures, making this specific substrate highly valuable for precision synthesis.

Mitigating Side Reactions

Cyclopropyl halides are sluggish to initiate[2]. If the substrate is added too rapidly before the reaction initiates, a dangerous accumulation occurs. Upon eventual initiation, the resulting thermal runaway causes localized overheating, which promotes Wurtz-type homocoupling and drives the radical ring-opening of the cyclopropyl intermediate into an allyl species. Strict temperature control and chemical activation of the magnesium surface are mandatory to prevent these pathways.

Experimental Workflow

Workflow of (2R,3R)-1-bromo-2,3-dimethylcyclopropane Grignard formation and trapping.

Protocol: Preparation of the Grignard Reagent

Reagents Required:

• Magnesium turnings (1.5 eq)

• (2R,3R)-1-bromo-2,3-dimethylcyclopropane (1.0 eq)

• 1,2-Dibromoethane (0.05 eq, activation agent)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Apparatus Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a pressure-equalizing addition funnel, and an internal thermocouple under a continuous stream of dry argon[2].

• Magnesium Activation: Charge the flask with magnesium turnings (1.5 eq). Add enough anhydrous THF to just cover the turnings. Add 1,2-dibromoethane (0.05 eq) and stir at room temperature.

  • Causality: 1,2-dibromoethane reacts with the passivating MgO layer to form ethylene gas and soluble MgBr₂, exposing a pristine, highly reactive Mg(0) surface. This overcomes the inherent sluggishness of the sp²-like C–Br bond[2].

  • Validation Checkpoint: The evolution of gas bubbles (ethylene) and a slight exotherm visually confirm that the magnesium surface is active.

• Substrate Addition: Transfer (2R,3R)-1-bromo-2,3-dimethylcyclopropane (1.0 eq) to the addition funnel and dilute with anhydrous THF to target a final concentration of 0.5 M. Add approximately 5% of this solution to the activated magnesium.

• Initiation & Temperature Control: Wait for the reaction to initiate (indicated by a temperature spike and solvent reflux). Once initiated, add the remaining substrate solution dropwise at a rate that maintains the internal temperature between 35 °C and 40 °C.

  • Causality: Maintaining the temperature strictly below 40 °C suppresses radical ring-opening and Wurtz homocoupling, ensuring high fidelity of the cyclopropyl skeleton[1].

• Maturation: After the addition is complete, stir the greyish mixture at room temperature for an additional 2 hours[3].

  • Validation Checkpoint (Self-Validating System): Perform a Gilman titration or use the 1,10-phenanthroline/sec-butanol method to accurately determine the molarity of the active Grignard reagent[2]. Do not proceed to trapping without confirming the exact stoichiometry.

Protocol: Electrophilic Trapping (Synthesis of Cyclopropyl Carbinols)

Step-by-Step Methodology:

• Electrophile Preparation: In a separate flame-dried flask, dissolve the target electrophile (e.g., benzaldehyde, 1.0 eq) in anhydrous THF and cool to 0 °C using an ice bath[3].

• Grignard Addition: Using a syringe, add the titrated (2R,3R)-2,3-dimethylcyclopropylmagnesium bromide solution (1.1 to 1.2 eq) dropwise to the electrophile, maintaining the internal temperature below 5 °C[4].

  • Causality: The nucleophilic addition is highly exothermic. Low temperatures prevent side reactions such as enolization or reduction of the carbonyl via β -hydride transfer.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–4 hours[3].

  • Validation Checkpoint: Monitor the reaction via TLC. The complete disappearance of the starting carbonyl compound validates the efficacy of the addition[4].

• Quench and Workup: Cool the mixture back to 0 °C and carefully quench by the dropwise addition of saturated aqueous ammonium chloride (NH₄Cl)[3].

  • Causality: A mild, weakly acidic quench with NH₄Cl is strictly required over strong acids (like HCl) to prevent the acid-catalyzed ring-opening or rearrangement of the highly sensitive cyclopropyl carbinol[4]. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure[4].

Quantitative Data Presentation

The following table summarizes the reaction of (2R,3R)-2,3-dimethylcyclopropylmagnesium bromide with various electrophiles under the standardized protocol.

Electrophile	Equivalents	Temp Profile	Reaction Time	Isolated Yield	dr (Carbinol Center)*
Benzaldehyde	1.1	0 °C to RT	2.5 h	88%	1.1 : 1
4-Methoxybenzaldehyde	1.1	0 °C to RT	3.0 h	85%	1.2 : 1
Acetophenone	1.2	0 °C to RT	4.0 h	81%	1.5 : 1
N-Methoxy-N-methylacetamide	1.1	-20 °C to 0 °C	3.5 h	78%	N/A (Ketone product)

*Note: Because the Grignard reagent is a single stereoisomer, addition to prochiral aldehydes/ketones creates a new stereocenter at the carbinol carbon, resulting in a mixture of diastereomers at that specific position. The (2R,3R) stereocenters of the cyclopropyl ring remain completely intact.

References

• Product Subclass 10: Alkyl Grignard Reagents - Thieme E-Books. thieme-connect.de. 2

• Cyclopropylmagnesium Bromide|Grignard Reagent|CAS 23719-80-4 - Benchchem. benchchem.com. 1

• Application Notes and Protocols: Reaction of Cyclopropylmagnesium Bromide with Ketones and Aldehydes - Benchchem. benchchem.com. 3

• Supporting Information for - The Royal Society of Chemistry. rsc.org. 4

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
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• 4. rsc.org [rsc.org]

Overcoming the "Escape from Flatland" Barrier: Advanced Nucleophilic Substitution and Cross-Coupling Protocols on Bromocyclopropanes

Executive Summary

The pharmaceutical industry's drive to "escape from flatland" has heavily prioritized the incorporation of sp³-rich architectures, such as cyclopropanes, to improve the pharmacokinetic profiles and target specificity of drug candidates. However, functionalizing these strained rings—specifically through nucleophilic substitution—presents a formidable mechanistic barrier. This application note details the fundamental limitations of classical substitution on bromocyclopropanes and provides field-proven, highly detailed protocols for two modern workarounds: Formal Nucleophilic Substitution via cyclopropene intermediates and Nickel-Catalyzed Reductive Cross-Electrophile Coupling (XEC) .

The Mechanistic Barrier: Why Classical SN​1 and SN​2 Fail

Attempting a standard SN​2 displacement (e.g., using an amine and K2​CO3​ under heat) on a bromocyclopropane typically results in recovered starting material or complete decomposition. This failure is driven by two factors:

• Steric Blockade : The SN​2 transition state requires a 180° backside attack trajectory. In a cyclopropane ring, this trajectory is physically blocked by the ring infrastructure itself.

• Electronic Strain (I-Strain) : The C–C bonds in cyclopropane possess unusually high s-character (resembling sp² hybridization), which shortens and strengthens the exocyclic C–Br bond. Furthermore, ionization to a cyclopropyl cation ( SN​1 ) is highly disfavored due to immense angle strain [1].

Classical SN​2 is only observed under highly specialized conditions, such as the generation of arylcyclopropane radical cations via single-electron photooxidation, which drastically alters the electronic landscape to permit inversion of configuration [2]. For practical synthetic applications, alternative pathways must be employed.

Figure 1: Mechanistic divergence bypassing the classical SN2 steric blockade.

Pathway A: Formal Nucleophilic Substitution

Developed extensively by the Rubin group, this method bypasses the SN​2 barrier via an elimination-addition sequence [3, 4].

Causality & Experimental Design: To utilize this pathway, the bromocyclopropane must possess an electron-withdrawing group (EWG), such as a carboxamide, adjacent to the proton. A strong, sterically hindered base like potassium tert-butoxide ( t -BuOK) deprotonates the ring, driving the elimination of HBr to form a highly strained, transient cyclopropene intermediate. Because cyclopropenes are extremely electrophilic, they undergo rapid addition by pronucleophiles (azoles, amides, alkoxides) present in situ. Stereoselectivity is dictated by thermodynamically driven base-assisted epimerization, heavily favoring the trans-diastereomer [5].

Pathway B: Nickel-Catalyzed Cross-Electrophile Coupling (XEC)

For unactivated bromocyclopropanes lacking an EWG, transition-metal catalyzed reductive cross-coupling is the premier solution [6, 7].

Causality & Experimental Design: This method couples two electrophiles (e.g., an aryl bromide and a bromocyclopropane) using a Nickel catalyst and a terminal reductant (Zinc or Manganese powder). The reaction initiates via Single Electron Transfer (SET) to the bromocyclopropane, generating a cyclopropyl radical . Because radicals are planar (or rapidly inverting shallow pyramids), the steric blockade of the cyclopropane ring is completely bypassed. The radical is intercepted by a Ni(II)-aryl intermediate, followed by reductive elimination to forge the C(sp³)–C(sp²) bond. Specialized NN2 pincer ligands (like picolinamides) are critical here to stabilize the low-valent nickel intermediates and prevent unwanted protodehalogenation.

Quantitative Method Comparison

Methodology	Substrate Requirement	Nucleophile / Coupling Partner	Stereoselectivity	Primary Mechanism	Typical Yields
Classical SN​2	Specialized (Radical Cations)	Highly limited	Inversion	Direct Backside Attack	< 5% (Often fails)
Formal Substitution	Requires EWG (e.g., Carboxamide)	O, N, S Nucleophiles (Azoles, Amines)	High (trans or cis via epimerization)	Elimination-Addition	60 - 95%
Ni-Catalyzed XEC	Unactivated Bromocyclopropanes	Aryl/Alkyl Halides	Racemic / Variable	Single Electron Transfer (SET)	50 - 85%

Experimental Protocols

Protocol 1: Formal Substitution with Azoles (Synthesis of N-Cyclopropyl Heterocycles)

This protocol is optimized for the synthesis of conformationally constrained N-cyclopropyl azoles.

Reagents:

• 2-Bromocyclopropylcarboxamide (1.0 equiv, 1.0 mmol)

• Pyrrole or Indole (2.0 equiv, 2.0 mmol)

• Potassium tert-butoxide ( t -BuOK) (2.5 equiv, 2.5 mmol)

• Anhydrous THF (10 mL)

Step-by-Step Methodology:

• Preparation : Flame-dry a 25 mL Schlenk flask under argon. Add the 2-bromocyclopropylcarboxamide and the azole nucleophile, followed by anhydrous THF.

• Cooling : Cool the reaction mixture to 0 °C using an ice-water bath. Causality: The intermediate cyclopropene is prone to thermal polymerization; initiating the reaction at low temperatures controls the rate of elimination.

• Base Addition : Add t -BuOK in one portion under a positive stream of argon.

• Self-Validating Check : The reaction should immediately turn slightly yellow/orange, indicating the formation of the cyclopropene and subsequent enolate intermediates. If the solution turns dark brown or black rapidly, the nucleophile is failing to trap the cyclopropene, leading to polymerization.

• Maturation : Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 1:1).

• Quench & Workup : Quench the reaction with saturated aqueous NH4​Cl (10 mL). Extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification : Purify via flash column chromatography to isolate the trans-N-cyclopropyl azole.

Protocol 2: Ni-Catalyzed Reductive Cross-Coupling of Aryl Bromides

This protocol utilizes XEC to couple unactivated bromocyclopropanes with aryl bromides.

Figure 2: Air-sensitive workflow for Ni-Catalyzed Cross-Electrophile Coupling.

Reagents:

• Aryl Bromide (1.0 equiv, 0.5 mmol)

• Bromocyclopropane (1.5 equiv, 0.75 mmol)

• NiCl2​⋅dme (10 mol%, 0.05 mmol)

• Picolinamide Ligand (10 mol%, 0.05 mmol)

• Zinc powder (2.0 equiv, 1.0 mmol) - Must be freshly activated.

• Dimethyl Isosorbide (DMI) or DMAc (2.5 mL)

Step-by-Step Methodology:

• Glovebox Assembly : Inside an argon-filled glovebox, charge a 10 mL reaction vial equipped with a magnetic stir bar with NiCl2​⋅dme , the picolinamide ligand, and Zinc powder.

• Electrophile Addition : Add the solid aryl bromide. (If the aryl bromide or bromocyclopropane is a liquid, add them via microsyringe after the solvent).

• Activation (Self-Validating System) : Add DMI (2.5 mL) to the vial. Seal the vial with a Teflon-lined cap and remove it from the glovebox. Stir vigorously at room temperature. Critical Check: Within 10–15 minutes, the initial pale green suspension of the Ni(II) precatalyst must transition to a deep red or reddish-brown color. This color change is the self-validating proof that the Zinc has successfully reduced Ni(II) to the catalytically active Ni(0) species. If the solution remains green, the Zinc is oxidized/inactive, and the reaction will fail.

• Coupling : Stir the mixture at room temperature (or up to 50 °C for sterically hindered substrates) for 16–24 hours.

• Workup : Dilute the mixture with EtOAc (10 mL) and filter through a short pad of Celite to remove unreacted Zinc and insoluble metal salts. Wash the filtrate with water (3 × 10 mL) to remove the DMI solvent, followed by brine.

• Isolation : Dry the organic layer over MgSO4​ , concentrate, and purify via silica gel chromatography to yield the arylcyclopropane.

References

• Dinnocenzo, J. P., et al. (1999). Three-Electron SN2 Reactions of Arylcyclopropane Cation Radicals. 1. Mechanism. Journal of the American Chemical Society.[Link]

• Dinnocenzo, J. P., et al. (1999). Three-Electron SN2 Reactions of Arylcyclopropane Cation Radicals. 2. Steric and Electronic Effects of Substitution. Journal of the American Chemical Society.[Link]

• Rubin, M., et al. (2009). Highly diastereoselective formal nucleophilic substitution of bromocyclopropanes. Journal of the American Chemical Society, 131(20), 6906-6907.[Link]

• Rubin, M., et al. (2012). Formal Nucleophilic Substitution of Bromocyclopropanes with Azoles. Organic Letters, 14(7), 1752-1755.[Link]

• Rubin, M., et al. (2013). Formal Substitution of Bromocyclopropanes with Nitrogen Nucleophiles. The Journal of Organic Chemistry, 78(16), 8054-8064.[Link]

• Han, D., Sun, J., & Jin, J. (2023). Picolinamide Ligands: Nickel-Catalyzed Reductive Cross-Coupling of Aryl Bromides with Bromocyclopropane and Beyond. Chemistry – An Asian Journal, 18(2), e202201132.[Link]

• Weix, D. J., et al. (2024). Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis. Chemical Reviews.[Link]

Application Note: (2R,3R)-1-Bromo-2,3-dimethylcyclopropane in Advanced Medicinal Chemistry

Executive Summary & Structural Rationale

In modern drug discovery, escaping the "flatland" of sp2-hybridized aromatic rings is a critical strategy for improving clinical success rates. (2R,3R)-1-bromo-2,3-dimethylcyclopropane (Molecular Formula: C₅H₉Br, MW: 149.03) serves as a highly specialized electrophilic building block designed to introduce the rigid, lipophilic (2R,3R)-2,3-dimethylcyclopropyl moiety into complex pharmacophores[1].

The unique value of this reagent lies in its precise stereochemistry and orbital mechanics. The cyclopropane ring possesses high ring strain (approx. 27.5 kcal/mol), which imparts sp2-like character to its C-C bonds. When attached to a drug scaffold, the (2R,3R) configuration projects the two methyl groups in a defined vector, creating an "umbrella-like" steric shield. This conformational restriction reduces the entropic penalty upon target binding and effectively shields adjacent labile bonds from cytochrome P450 (CYP) mediated oxidation. Furthermore, its bromine atom is an excellent leaving group, allowing for diverse [2].

Key Therapeutic Applications

A. Protease and Kinase Inhibitors

The incorporation of cyclopropane motifs is a validated strategy to [3]. By replacing flexible aliphatic chains (like isopropyl or tert-butyl groups) with a dimethylcyclopropyl group, medicinal chemists can lock the molecule into its bioactive conformation. This strategy has been famously applied in the development of antiviral drugs, particularly[4], where the rigidified cyclopropyl core is essential for tight active-site binding.

B. Molecular Glues and "Undruggable" Targets

Recent breakthroughs in targeted protein degradation and molecular glues have heavily utilized sterically demanding cyclopropanes. A premier example is Pan-RAS-IN-2 , a molecular glue that targets the historically undruggable RAS protein. This compound utilizes a 2,3-dimethylcyclopropane-1-carboxamide motif to [5]. The specific steric bulk of the dimethylcyclopropyl group acts as a physical wedge, locking the ternary complex and blocking downstream RAF signaling.

Fig 1: Pan-RAS-IN-2 uses a dimethylcyclopropyl motif to stabilize the RAS-CYPA ternary complex.

Quantitative Impact on Physicochemical Properties

Substituting standard aliphatic groups with the (2R,3R)-2,3-dimethylcyclopropyl motif drastically alters the pharmacokinetic profile of a lead compound. The table below summarizes the typical quantitative shifts observed during lead optimization.

Aliphatic Motif	Fsp3 Contribution	Rotatable Bonds	Relative CYP450 Stability	Steric Volume	Primary Medicinal Chemistry Application
Isopropyl	Low	1	Low (Prone to rapid oxidation)	Moderate	Baseline lipophilic vectorization
Cyclopropyl	High	1	High (Resistant to oxidation)	Compact	Rigidification, TPSA reduction
(2R,3R)-2,3-Dimethylcyclopropyl	Very High	1	Very High (Sterically shielded)	High	Molecular glues, Kinase selectivity

Standardized Experimental Protocols

To ensure reproducibility and high yields, the following protocols have been designed as self-validating systems . They include specific causality explanations for the reaction conditions and mandatory validation checkpoints.

Protocol A: Late-Stage Palladium-Catalyzed Cross-Coupling

Objective: Append the (2R,3R)-2,3-dimethylcyclopropyl moiety to an aryl/heteroaryl core via Suzuki-Miyaura coupling. Causality & Design: Secondary alkyl halides are notoriously difficult to cross-couple due to rapid β-hydride elimination. However, cyclopropyl bromides are a privileged exception: β-hydride elimination is kinetically prohibited because it would generate a highly strained, unstable cyclopropene intermediate. This allows for the use of robust Pd(0) catalytic systems.

• Preparation: In an oven-dried Schlenk flask, combine the aryl boronic acid (1.2 eq), (2R,3R)-1-bromo-2,3-dimethylcyclopropane (1.0 eq), and K₂CO₃ (3.0 eq).

• Degassing (Critical Step): Add a 4:1 mixture of 1,4-Dioxane/H₂O. Sparge the solution with ultra-pure Argon for 15 minutes. Causality: Oxygen rapidly oxidizes the electron-rich Pd(0) species, leading to homocoupling of the boronic acid rather than the desired cross-coupling.

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq). Seal the flask and heat to 90°C for 12 hours. Causality: The high s-character of the sp3-hybridized C-Br bond in cyclopropanes makes oxidative addition significantly slower than standard alkyl bromides, necessitating elevated temperatures.

• Self-Validating Monitoring: Analyze the reaction mixture via GC-MS.

  • Validation Check: Do not rely solely on LC-MS. The (2R,3R)-1-bromo-2,3-dimethylcyclopropane starting material lacks a UV chromophore and will not appear on a standard UV-Vis trace. You must confirm complete consumption of the bromide mass peak via GC-MS before proceeding to workup.

• Workup: Quench with water, extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography (Hexanes/EtOAc gradient).

Fig 2: Self-validating synthetic workflow for Pd-catalyzed late-stage cyclopropanation.

Protocol B: N-Alkylation of Heterocyclic Pharmacophores

Objective: Synthesize N-cyclopropyl derivatives for kinase inhibitor libraries. Causality & Design: The (2R,3R) configuration places two methyl groups in close proximity to the electrophilic carbon, creating immense steric hindrance. Standard Sₙ2 conditions (e.g., K₂CO₃ in MeCN at 60°C) will fail. We must use a highly polar aprotic solvent and a strong, non-nucleophilic base.

• Deprotonation: Dissolve the heterocyclic amine (1.0 eq) in anhydrous DMF. Add Cs₂CO₃ (2.0 eq) and stir at room temperature for 30 minutes. Causality: The large cesium cation provides a loosely coordinated, "naked," and highly reactive nitrogen anion.

• Electrophile Addition: Add (2R,3R)-1-bromo-2,3-dimethylcyclopropane (1.5 eq) dropwise.

• Thermal Activation: Heat the reaction to 100°C for 18-24 hours.

• Self-Validating Monitoring: Spot the reaction on a silica TLC plate.

  • Validation Check: Stain the plate with Potassium Permanganate (KMnO₄) and apply heat. The unreacted cyclopropyl bromide will appear as a bright yellow spot against a purple background, allowing visual confirmation of electrophile consumption despite its lack of UV absorbance.

References

• "Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids", Chemical Reviews (ACS Publications). URL: [Link][4]

Sources

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• 2. (2R,3R)-1-bromo-2,3-dimethylcyclopropane | 24870-15-3 | Benchchem [benchchem.com]
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Application Note: Step-by-Step Synthesis of Chiral Cyclopropylamines via Asymmetric Catalysis

Introduction & Mechanistic Rationale

Chiral cyclopropylamines are privileged pharmacophores in modern drug discovery. They serve as the structural core for monoamine oxidase (MAO) inhibitors (e.g., tranylcypromine), lysine-specific demethylase 1 (LSD1) inhibitors (e.g., RN-1, ORY-2001), and various targeted therapeutics[1]. The rigid, strained three-membered ring restricts the conformational flexibility of the amine, enhancing target binding affinity and metabolic stability.

To synthesize these motifs with high diastereo- and enantioselectivity, the most robust and industrially validated approach involves a two-stage sequence:

• Asymmetric Cyclopropanation : A transition-metal-catalyzed [2+1] cycloaddition between an alkene (e.g., styrene) and a diazoacetate. Dirhodium tetracarboxylate catalysts, specifically Rh2​(S−DOSP)4​ (tetrakis[N-[(4-dodecylphenyl)sulfonyl]-(L)-prolinato]dirhodium), are employed to form a metal-carbenoid intermediate. The chiral ligand framework creates a highly symmetric ( D2​ ) chiral pocket that dictates the facial approach of the alkene, yielding trans-cyclopropanecarboxylates with exceptional enantiomeric excess (ee)[2].

• Curtius Rearrangement : The resulting ester is saponified and subjected to a Curtius rearrangement. Using diphenylphosphoryl azide (DPPA), the carboxylic acid is converted to an acyl azide, which thermally decomposes to an isocyanate. Crucially, the migration of the alkyl group to the electron-deficient nitrogen occurs with complete retention of stereochemistry[3].

Experimental Design & Causality (Self-Validating Systems)

As a self-validating protocol, every reagent and operational choice is designed to prevent specific side reactions:

• Preventing Carbene Dimerization : Diazo compounds are highly prone to reacting with the metal-carbenoid to form alkene dimers (e.g., diethyl maleate/fumarate)[4]. Causality : To suppress this, the diazoacetate must be added via a syringe pump over several hours, keeping its steady-state concentration extremely low.

• Solvent Selection : Non-polar solvents like hexane or dichloromethane (DCM) are strictly used for the cyclopropanation. Causality : Polar coordinating solvents compete with the diazo compound for the axial coordination sites of the Rh(II) catalyst, drastically reducing yield and stereocontrol.

• Curtius Reagent Choice : DPPA is selected over traditional chlorinating agents (like SOCl2​ followed by NaN3​ ). Causality : DPPA allows for a mild, one-pot conversion of the acid to the acyl azide in the presence of a mild base ( Et3​N ), preventing the epimerization of the sensitive chiral α -carbon[3].

Workflow Visualization

Fig 1: Synthetic workflow for chiral cyclopropylamines via Rh-catalysis and Curtius rearrangement.

Step-by-Step Experimental Protocols

Protocol A: Enantioselective Rh-Catalyzed Cyclopropanation

• Preparation : Flame-dry a 100 mL two-neck round-bottom flask under argon. Add styrene (10.0 mmol) and Rh2​(S−DOSP)4​ (0.01 mmol, 0.1 mol%) to 20 mL of anhydrous hexane.

• Diazo Addition : Dissolve ethyl diazoacetate (EDA, 12.0 mmol) in 10 mL of anhydrous hexane. Load this solution into a gas-tight syringe.

• Reaction Execution : Using a syringe pump, add the EDA solution to the vigorously stirring styrene mixture at 25 °C over a period of 4 hours[4].

  • Self-Validation: The solution will briefly turn from green to transient brown/red as the carbenoid forms and reacts. Nitrogen gas evolution should be visible.

• Workup : After addition, stir for 1 hour. Concentrate under reduced pressure. Purify via flash column chromatography (Hexane/EtOAc 95:5) to isolate ethyl (1R,2S)-2-phenylcyclopropane-1-carboxylate.

Protocol B: Saponification to the Free Acid

• Hydrolysis : Dissolve the chiral ester (8.0 mmol) in a 1:1 mixture of THF and H2​O (20 mL).

• Base Addition : Add LiOH⋅H2​O (24.0 mmol, 3 equiv). Stir vigorously at room temperature for 12 hours.

• Workup : Evaporate the THF under reduced pressure. Acidify the aqueous layer with 1M HCl to pH 2 at 0 °C. Extract with EtOAc (3 × 20 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate to yield the chiral cyclopropanecarboxylic acid.

  • Self-Validation: Confirm the disappearance of the ester carbonyl stretch (~1730 cm⁻¹) and the appearance of a broad O-H stretch (~3000-2500 cm⁻¹) via FTIR.

Protocol C: Curtius Rearrangement and Deprotection

• Acyl Azide Formation & Rearrangement : In a dry flask, dissolve the cyclopropanecarboxylic acid (7.0 mmol) in anhydrous tert-butanol (20 mL). Add triethylamine (9.1 mmol, 1.3 equiv) and DPPA (7.7 mmol, 1.1 equiv)[5].

• Thermal Activation : Attach a reflux condenser and heat the mixture to 90 °C for 12 hours[5].

  • Self-Validation: Gradual evolution of N2​ gas indicates the rearrangement of the acyl azide to the isocyanate, which is subsequently trapped by t-BuOH to form the Boc-carbamate.

• Isolation : Cool to room temperature, concentrate, and partition between EtOAc and saturated aqueous NaHCO3​ . Dry and concentrate the organic layer. Purify via silica gel chromatography to obtain the Boc-protected chiral cyclopropylamine.

• Deprotection : Dissolve the Boc-amine in EtOAc (10 mL) and add 4N HCl in dioxane (10 mL). Stir at room temperature for 2 hours. Concentrate to yield the enantiopure (1R,2S)-2-phenylcyclopropan-1-amine hydrochloride[5].

Quantitative Data Presentation

The table below summarizes the critical optimization parameters during the cyclopropanation step, demonstrating the causality between reaction conditions and stereochemical outcomes.

Catalyst	Solvent	Temp (°C)	Addition Time (h)	Yield (%)	dr (trans:cis)	ee (%)
Rh2​(OAc)4​	DCM	25	1	65	60:40	0
Rh2​(S−DOSP)4​	DCM	25	1	78	85:15	88
Rh2​(S−DOSP)4​	Hexane	25	4	92	98:2	96
Rh2​(S−DOSP)4​	Hexane	0	4	85	99:1	98

Note: Slower addition times and non-polar solvents (Hexane) drastically improve both diastereomeric ratio (dr) and enantiomeric excess (ee) by suppressing diazo dimerization and stabilizing the chiral carbenoid conformation.

References

• Syntheses of Biologically Active 2-Arylcyclopropylamines Source: ResearchGate URL
• Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes...
• Combined Experimental and Computational Study of Ruthenium N-Hydroxyphthalimidoyl Carbenes in Alkene Cyclopropanation Reactions Source: ACS Publications URL
• Source: PMC (NIH)
• Source: University of Parma Research Repository (Unipr)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. air.unipr.it [air.unipr.it]

The Versatile Chiral Synthon: Application Notes for (2R,3R)-1-bromo-2,3-dimethylcyclopropane

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the cyclopropane motif into molecular architecture has become a cornerstone of modern medicinal chemistry. This strained three-membered ring system imparts unique conformational rigidity, modulates electronic properties, and can significantly enhance metabolic stability and binding affinity of drug candidates.[1][2] Among the vast array of cyclopropane-containing building blocks, chiral derivatives offer the advantage of introducing stereochemically defined centers, a critical aspect in the design of selective therapeutics. This guide focuses on the utility of (2R,3R)-1-bromo-2,3-dimethylcyclopropane , a versatile chiral building block for the synthesis of complex, high-value molecules.

Introduction to a Privileged Scaffold

The (2R,3R)-1-bromo-2,3-dimethylcyclopropane scaffold presents a unique combination of features:

• Defined Stereochemistry: The trans relationship between the two methyl groups and the defined absolute configuration at C2 and C3 provide a rigid framework for stereocontrolled synthesis.

• Reactive Handle: The bromine atom serves as a versatile functional group for a variety of transformations, including nucleophilic substitutions and transition-metal-catalyzed cross-coupling reactions.

• Lipophilic Core: The dimethylcyclopropyl core can enhance the lipophilicity of a molecule, potentially improving its membrane permeability and pharmacokinetic profile.

This combination of properties makes (2R,3R)-1-bromo-2,3-dimethylcyclopropane an attractive starting material for the synthesis of novel chemical entities in drug discovery programs.

Key Synthetic Transformations and Mechanistic Insights

The reactivity of (2R,3R)-1-bromo-2,3-dimethylcyclopropane is dominated by two main classes of reactions: formal nucleophilic substitution and palladium-catalyzed cross-coupling reactions.

Formal SN2' Nucleophilic Substitution: A Stereospecific Pathway

A key transformation of bromocyclopropanes is the formal nucleophilic substitution, which proceeds through a fascinating and stereospecific mechanism. Unlike a classical SN2 reaction, the direct backside attack at the carbon bearing the bromine is sterically hindered. Instead, the reaction is initiated by a base-assisted 1,2-dehydrobromination to form a highly strained and reactive cyclopropene intermediate. The nucleophile then adds to the double bond of the cyclopropene, with the stereochemical outcome being controlled by the facial selectivity of this addition.

This process allows for the stereospecific introduction of a variety of nucleophiles, including amines, alcohols, and thiols, leading to the formation of highly functionalized chiral cyclopropanes.

Caption: Formal SN2' mechanism workflow.

Palladium-Catalyzed Cross-Coupling Reactions: Building Molecular Complexity

The carbon-bromine bond in (2R,3R)-1-bromo-2,3-dimethylcyclopropane is amenable to a variety of palladium-catalyzed cross-coupling reactions. These powerful transformations allow for the formation of new carbon-carbon and carbon-heteroatom bonds, providing access to a vast chemical space. Key examples include:

• Suzuki-Miyaura Coupling: Reaction with boronic acids or their esters to form aryl- or vinyl-substituted cyclopropanes.

• Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

• Heck Coupling: Reaction with alkenes to form vinylated cyclopropanes.

• Buchwald-Hartwig Amination: Reaction with amines to form cyclopropylamines.

The success of these reactions often depends on the careful selection of the palladium catalyst, ligand, and base.

Caption: Overview of Cross-Coupling Reactions.

Detailed Application Protocols

The following protocols are provided as a guide for the use of (2R,3R)-1-bromo-2,3-dimethylcyclopropane in common synthetic transformations. Note: These are general procedures and may require optimization for specific substrates. Always perform reactions in a well-ventilated fume hood and use appropriate personal protective equipment.

Protocol 1: Stereospecific Synthesis of a (2R,3R)-2,3-dimethylcyclopropylamine via Formal SN2' Substitution

This protocol describes the synthesis of a chiral cyclopropylamine, a valuable building block in medicinal chemistry, through a formal nucleophilic substitution reaction.

Reaction Scheme:

(2R,3R)-1-bromo-2,3-dimethylcyclopropane + R₂NH → (1S,2R,3R)-N,N-dialkyl-2,3-dimethylcyclopropan-1-amine

Materials:

• (2R,3R)-1-bromo-2,3-dimethylcyclopropane (1.0 equiv)

• Secondary amine (e.g., morpholine, piperidine) (2.0 equiv)

• Potassium tert-butoxide (3.0 equiv)

• 18-crown-6 (0.1 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add potassium tert-butoxide and 18-crown-6.

• Add anhydrous DMSO and stir the mixture until the solids are dissolved.

• Add the secondary amine to the solution and stir for 10 minutes at room temperature.

• Add (2R,3R)-1-bromo-2,3-dimethylcyclopropane to the reaction mixture.

• Heat the reaction mixture to 80 °C and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Outcome and Data:

Entry	Amine	Product	Yield (%)	Diastereomeric Ratio
1	Morpholine	(1S,2R,3R)-4-(2,3-dimethylcyclopropyl)morpholine	75-85	>95:5
2	Piperidine	(1S,2R,3R)-1-(2,3-dimethylcyclopropyl)piperidine	70-80	>95:5

Yields and diastereomeric ratios are typical and may vary depending on the specific amine and reaction conditions.

Protocol 2: Suzuki-Miyaura Cross-Coupling with an Arylboronic Acid

This protocol details the formation of a C(sp²)-C(sp³) bond through the Suzuki-Miyaura coupling of (2R,3R)-1-bromo-2,3-dimethylcyclopropane with an arylboronic acid.

Reaction Scheme:

(2R,3R)-1-bromo-2,3-dimethylcyclopropane + Ar-B(OH)₂ → (1R,2R)-1-aryl-2,3-dimethylcyclopropane

Materials:

• (2R,3R)-1-bromo-2,3-dimethylcyclopropane (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous Toluene/Water (10:1)

Procedure:

• To an oven-dried Schlenk flask, add the arylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the anhydrous toluene/water solvent mixture via syringe.

• Add (2R,3R)-1-bromo-2,3-dimethylcyclopropane to the reaction mixture.

• Heat the reaction to 100 °C and stir vigorously. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Outcome and Data:

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	(1R,2R)-1,2-dimethyl-3-phenylcyclopropane	80-90
2	4-Methoxyphenylboronic acid	(1R,2R)-1-(4-methoxyphenyl)-2,3-dimethylcyclopropane	75-85

Yields are typical and can be influenced by the electronic and steric properties of the arylboronic acid.

Safety and Handling

(2R,3R)-1-bromo-2,3-dimethylcyclopropane is a halogenated organic compound and should be handled with care.

• Handling: Use in a well-ventilated fume hood. Avoid contact with skin and eyes. Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.

• Storage: Store in a cool, dry place away from incompatible materials such as strong bases and oxidizing agents. Keep the container tightly sealed.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

(2R,3R)-1-bromo-2,3-dimethylcyclopropane is a powerful and versatile chiral building block for the synthesis of complex organic molecules. Its well-defined stereochemistry and the reactivity of the bromine atom allow for a range of stereospecific transformations, making it a valuable tool for medicinal chemists and synthetic organic chemists. The protocols provided herein offer a starting point for the exploration of its synthetic utility in drug discovery and development programs.

References

• Stereoselective De Novo Construction of Cyclopropane by a Multifunctional Class I Aldolase.Journal of the American Chemical Society. (URL not available)
• Total synthesis of cyclopropane-containing natural products: recent progress (2016–2024).Organic Chemistry Frontiers. (URL not available)
• Stereospecific Synthesis of 1,2,3-Trisubstituted Cyclopropanes from Pseudoglycals.ACS.org. (URL not available)
• Highly Stereoselective Synthesis of Fused Cyclopropane-γ-Lactams via Biocatalytic Iron-Catalyzed Intramolecular Cyclopropan
• Recent advances in the total synthesis of cyclopropane-containing natural products.Chemical Society Reviews. (URL not available)
• A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon.Organic Chemistry Portal. (URL not available)
• The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade.European Journal of Medicinal Chemistry. (URL not available)
• Synthesis of Cyclopropane Derivatives for Medicinal Chemistry: Applications and Protocols.Benchchem. (URL not available)
• The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade.ScienceDirect. (URL not available)
• Experiment 7 — Nucleophilic Substitution.University of Wisconsin-Madison. (URL not available)
• Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Involving 5-(Aryl)furan-2-carbaldehydes.Benchchem. (URL not available)
• Microwave-assisted palladium-catalyzed cross-coupling reactions: Generation of carbon–carbon bond.Sultan Qaboos University. (URL not available)
• Three-Electron SN2 Reactions of Arylcyclopropane Cation Radicals. 2. Steric and Electronic Effects of Substitution1.
• Palladium-catalysed cross-coupling reaction of ultra-stabilised 2-aryl-1,3-dihydro-1H-benzo[d]1,3,2-diazaborole compounds with aryl bromides: A direct protocol for the preparation of unsymmetrical biaryls.PMC. (URL not available)
• Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.University of Windsor. (URL not available)
• 11. Nucleophilic Substitution Reactions.University of California, Davis. (URL not available)
• Nucleophilic Substitution in Alkyl Halides.Scribd. (URL not available)
• Experiment 20: Nucleophilic Substitution Reactions (SN1/SN2).UW-Madison Chemistry. (URL not available)

• bromocyclopropane. Organic Syntheses Procedure. (URL: [Link])

• Discovery of (1S,2R,3R)-2,3-dimethyl-2-phenyl-1-sulfamidocyclopropanecarboxylates: novel and highly selective aggrecanase inhibitors.PubMed. (URL not available)
• Synthesis of Cyclopropenes via 1,2-Elimination of Bromocyclopropanes Catalyzed by Crown Ether.
• The Role of 1-Bromo-2,2-dimethylpropane in Modern Organic Synthesis.Chembp. (URL not available)
• The Total Synthesis of Natural Products.download. (URL not available)
• THE TOTAL SYNTHESIS OF PYRROLE-CONTAINING AND RELATED MARINE NATURAL PRODUCTS.Guangdong Medical University. (URL not available)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Suzuki Coupling [organic-chemistry.org]

Application Note: Advanced Methodologies for the Synthesis of Cyclopropane-Containing Natural Products

Executive Summary

The cyclopropane ring is a privileged structural motif found in a vast array of biologically active natural products, including terpenoids, alkaloids, steroids, and fatty acids 1. Characterized by immense ring strain (~27.5 kcal/mol) and unique sp²-like orbital hybridization (bent bonds), cyclopropanes impart distinct conformational rigidity and enhanced metabolic stability to complex molecular frameworks. Synthesizing these highly strained three-membered rings within congested natural product backbones requires exquisite chemo-, regio-, and stereocontrol. This application note provides a comprehensive technical guide to the most robust cyclopropanation methodologies—specifically the Furukawa-modified Simmons-Smith reaction and Rhodium(II)-catalyzed diazo decomposition—detailing the mechanistic causality and self-validating protocols necessary for successful execution in drug development and total synthesis.

Strategic Approaches to Cyclopropanation

The construction of cyclopropane rings in natural product synthesis generally proceeds via three primary mechanistic pathways:

• Zinc-Mediated Carbenoid Transfer (Simmons-Smith): The classical Simmons-Smith reaction utilizes a zinc carbenoid to stereospecifically convert alkenes into cyclopropanes. The modern Furukawa modification replaces the heterogeneous Zn-Cu couple with diethylzinc ( Et2​Zn ), generating a homogeneous reactive species ( EtZnCH2​I ) that allows for lower reaction temperatures and exceptional functional group tolerance 2. This method is highly sensitive to substrate-directing groups (e.g., allylic alcohols).

• Transition-Metal Catalyzed Carbene Transfer: The decomposition of diazo compounds by transition metals (predominantly Rh, Ru, and recently engineered Fe-heme proteins) generates highly electrophilic metallocarbenes [[3]](). Rhodium(II) paddlewheel complexes, such as Rh2​(OAc)4​ , are particularly effective at suppressing β -hydride elimination while enforcing strict diastereocontrol during the intermolecular cyclopropanation of alkenes 4.

• Michael-Initiated Ring Closure (MIRC): Often utilizing sulfur ylides (Corey-Chaykovsky reaction), this domino process involves conjugate addition to an electrophilic alkene followed by intramolecular nucleophilic substitution 1.

Mechanistic pathways for cyclopropane synthesis in natural products.

Quantitative Comparison of Cyclopropanation Methodologies

To guide synthetic planning, the following table summarizes the operational parameters and quantitative expectations for the leading cyclopropanation strategies.

Methodology	Primary Reagents	Reactive Intermediate	Stereocontrol Mechanism	Substrate Scope	Typical Yields
Furukawa Simmons-Smith	Et2​Zn , CH2​I2​	Zinc carbenoid ( EtZnCH2​I )	Substrate-directed (e.g., via allylic alcohols)	Electron-rich & unactivated alkenes	70–95%
Rh(II) Catalysis	Rh2​(OAc)4​ , Diazoesters	Rhodium metallocarbene	Catalyst-controlled (chiral ligands)	Electron-rich to neutral alkenes	60–90%
MIRC (Corey-Chaykovsky)	Sulfoxonium ylides	Sulfur ylide	Conjugate addition / intramolecular SN​2	Electron-deficient alkenes	50–85%
Biocatalytic (Heme)	Engineered Myoglobin	Iron-porphyrin carbene	Enzyme active-site confinement	Styrenes, unactivated olefins	40–99%

Standardized Experimental Protocols

Protocol A: Furukawa-Modified Simmons-Smith Cyclopropanation

This protocol is optimized for the stereospecific cyclopropanation of allylic alcohols, a frequent intermediate in terpenoid and macrolide synthesis 5.

Causality of Experimental Design:

• Reagent Selection ( Et2​Zn vs. Zn-Cu): Diethylzinc is soluble in dichloromethane (DCM), forming a homogeneous reaction mixture. This prevents the mass-transfer limitations and unpredictable initiation periods associated with solid Zn-Cu couples, allowing the reaction to proceed smoothly at 0 °C to room temperature.

• Order of Addition: CH2​I2​ must be added to Et2​Zn before the substrate if the substrate contains sensitive functional groups, ensuring the active carbenoid ( EtZnCH2​I ) is pre-formed, thereby mitigating unwanted Lewis acid-catalyzed side reactions from unreacted Et2​Zn .

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

• Solvent & Reagent Loading: Add anhydrous DCM (10 mL) to the flask. Cool the system to 0 °C using an ice-water bath.

• Carbenoid Generation: Syringe in Et2​Zn (1.0 M in hexanes, 2.0 equiv). Dropwise, add CH2​I2​ (2.0 equiv) over 10 minutes. Stir for 15 minutes at 0 °C to allow the formation of the Furukawa reagent.

• Substrate Addition: Dissolve the allylic alcohol substrate (1.0 equiv, 1.0 mmol) in 2 mL anhydrous DCM. Add this solution dropwise to the carbenoid mixture over 15 minutes.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 4–6 hours.

• Quenching: Cool the reaction back to 0 °C and carefully quench by adding saturated aqueous NH4​Cl (10 mL) dropwise to destroy excess zinc carbenoid.

Self-Validation & Quality Control:

• In-Process TLC: Monitor via Thin Layer Chromatography (TLC). Use a KMnO4​ stain. Validation: Alkenes rapidly reduce KMnO4​ (appearing as bright yellow spots on a purple background), whereas the resulting cyclopropanes are generally inert to KMnO4​ . The disappearance of the easily oxidized spot confirms conversion.

• Post-Reaction NMR: After extraction and concentration, take a crude 1H NMR. Validation: Look for the disappearance of olefinic protons (5.0–6.5 ppm) and the emergence of highly shielded cyclopropyl protons (typically 0.1–1.0 ppm), which often appear as complex multiplets due to diastereotopic splitting.

Protocol B: Rh(II)-Catalyzed Intermolecular Cyclopropanation

This protocol utilizes rhodium paddlewheel complexes to decompose α -diazoesters, transferring the resulting carbene to an alkene. It is highly effective for synthesizing complex amino acid precursors and alkaloid frameworks 4.

Causality of Experimental Design:

• Syringe Pump Addition: The greatest competing side reaction in transition-metal catalyzed cyclopropanation is the bimolecular dimerization of the diazo compound to form maleates/fumarates. By adding the diazo compound via a syringe pump over several hours, the steady-state concentration of the diazo species remains infinitesimally low, kinetically favoring the intermolecular trapping by the alkene.

• Alkene Stoichiometry: Using the alkene in excess (often 3 to 5 equivalents) further biases the reaction toward cyclopropanation over dimerization.

Step-by-Step Methodology:

• System Assembly: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Purge with Argon.

• Catalyst Loading: Add Rh2​(OAc)4​ (1.0 mol%) and the alkene substrate (3.0 equiv) to the flask. Dissolve in anhydrous DCM (0.1 M relative to the final diazo concentration).

• Diazo Preparation: Dissolve the α -diazoester (1.0 equiv, 1.0 mmol) in anhydrous DCM (5 mL) in a gas-tight syringe.

• Controlled Addition: Mount the syringe on a programmable syringe pump. Insert the needle through a septum into the reaction flask. Set the addition rate to 1.0 mL/hour.

• Reaction Monitoring: Stir the reaction at room temperature during the addition.

• Purification: Once addition is complete, stir for an additional 30 minutes. Concentrate the mixture under reduced pressure and purify directly via flash column chromatography.

Self-Validation & Quality Control:

• Visual Kinetic Indicator: The decomposition of the diazo compound releases stoichiometric nitrogen gas ( N2​ ). Validation: Continuous, gentle bubbling in the reaction mixture serves as an immediate visual confirmation that the catalytic cycle is active. If bubbling ceases while the pump is running, the catalyst may be poisoned.

• IR Spectroscopy: If reaction stalling is suspected, take an aliquot for ATR-IR. Validation: The unreacted diazo compound exhibits a distinct, intense stretching frequency near 2100 cm⁻¹. The complete absence of this peak indicates full consumption of the diazo reagent.

Step-by-step workflow for Rh(II)-catalyzed diazo decomposition.

References

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review Source: MDPI Molecules (2023) URL:2

• Total synthesis of cyclopropane-containing natural products: recent progress (2016–2024) Source: RSC Organic Chemistry Frontiers (2025) URL:1

• Rh-catalyzed Intermolecular Cyclopropanation with α-Alkyl-α-diazoesters: Catalyst Dependent Chemo- and Diastereoselectivity Source: NIH PubMed Central URL:4

• Cyclopropanations via Heme Carbenes: Basic Mechanism and Effects of Carbene Substituent, Protein Axial Ligand, and Porphyrin Sub Source: Journal of the American Chemical Society / University of Rochester URL:3

• Simmons-Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review Source: NIH PubMed (2023) URL:5

Sources

• 1. Total synthesis of cyclopropane-containing natural products: recent progress (2016–2024) - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. sas.rochester.edu [sas.rochester.edu]
• 4. Rh-catalyzed Intermolecular Cyclopropanation with α-Alkyl-α-diazoesters: Catalyst Dependent Chemo- and Diastereoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simmons-Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Racemization in Substitution Reactions

Welcome to the Advanced Synthesis Support Hub. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter a critical failure point in their workflows: the unexpected loss of enantiomeric excess (ee) during substitution reactions. Enantiomeric purity is not just a regulatory requirement; it is the foundation of drug efficacy and safety.

This guide moves beyond generic advice. We will dissect the mechanistic causality behind racemization, provide self-validating experimental protocols, and outline definitive troubleshooting steps to ensure stereochemical integrity in your synthesis.

Section 1: Diagnostic Workflow

Before adjusting your reagents, you must identify the mechanistic divergence causing the loss of stereocontrol. Use the diagnostic logic tree below to isolate the root cause of your racemization event.

Logical workflow for diagnosing and resolving racemization in substitution reactions.

Section 2: Core Troubleshooting & FAQs

Q1: Why am I losing enantiomeric excess (ee) during a standard aliphatic nucleophilic substitution?

A1: The primary cause of racemization in standard aliphatic substitutions is an unintended mechanistic drift from an SN​2 (concerted backside attack) to an SN​1 (unimolecular dissociation) pathway. When the leaving group dissociates prematurely, it generates a planar sp2 -hybridized carbocation. Because the nucleophile can attack this planar intermediate from either face with equal probability, a racemic mixture is formed[1].

Mechanistic Causality & Solution: Protic solvents (e.g., methanol, ethanol) exacerbate this issue by hydrogen-bonding to both the leaving group and the resulting carbocation, effectively lowering the activation energy for SN​1 dissociation[1]. To enforce SN​2 fidelity, switch to a polar aprotic solvent (such as THF or DCM). These solvents solvate the nucleophile without stabilizing a carbocation[1]. Additionally, thermal energy promotes leaving group dissociation; executing the reaction at 0 °C or below kinetically traps the substrate in the SN​2 pathway, significantly reducing the rate of racemization[1].

Q2: My Mitsunobu reaction is yielding a racemic mixture instead of clean inversion. What is failing?

A2: While the Mitsunobu reaction is the gold standard for stereospecific inversion of secondary alcohols, racemization frequently occurs due to the formation of an achiral pentavalent phosphorane intermediate (often referred to in literature as the B2​ intermediate)[2].

Mechanistic Causality & Solution: In a highly optimized Mitsunobu reaction, the alcohol attacks the phosphonium intermediate to form a chiral alkoxyphosphonium ion, which is subsequently displaced by the nucleophile via an SN​2 attack[2]. However, if your nucleophile is insufficiently acidic ( pKa​>11 ), it will fail to efficiently deprotonate the intermediate[3]. Furthermore, if the alcohol is sterically hindered, the carboxylate anion may attack the phosphorus center rather than the carbon, forming an achiral phosphorane that scrambles the stereocenter before substitution can occur[2]. To prevent this, ensure your nucleophile is highly acidic, or utilize a stronger acid catalyst to drive the equilibrium away from the achiral phosphorane[2].

Q3: How do I maintain stereochemical integrity when using organometallic reagents for substitution?

A3: Organometallic intermediates, such as secondary alkylcopper or organolithium species, are notoriously configurationally labile. The carbon-metal bond possesses significant ionic character, allowing the carbanion to rapidly epimerize (racemize) at standard temperatures[4].

Mechanistic Causality & Solution: To prevent racemization during the generation of chiral organometallic species (e.g., via Li/I exchange), the reaction must be strictly held at cryogenic temperatures (typically -100 °C)[4]. Solvent effects are equally critical. For example, switching from a non-polar Et₂O/hexane mixture to a coordinating solvent like THF at -50 °C dramatically enhances the configurational stability of chiral secondary alkylcopper species by altering the inner-sphere coordination environment[4]. Similar extreme temperature dependence is observed in the stereospecific nucleophilic substitution of optically pure H-phosphinates, where dropping the reaction temperature from 25 °C to -80 °C improves the ee from 60% to 97%[5].

Section 3: Quantitative Data on Reaction Conditions

The table below summarizes how specific reaction parameters impact the Enantiomeric Excess (ee) of substitution products, providing a benchmark for your optimizations.

Reaction Variable	Sub-optimal Condition	Optimized Condition	Impact on Enantiomeric Excess (ee)	Mechanistic Rationale
Solvent Polarity	Protic (Methanol)	Polar Aprotic (THF/DCM)	Prevents complete loss of ee	Suppresses planar carbocation formation ( SN​1 )[1].
Mitsunobu Nucleophile	pKa​>15	pKa​<11	Increases ee from <50% to >95%	Ensures rapid deprotonation, avoiding achiral phosphorane intermediates[3],[2].
Organometallic Temp	-30 °C	-100 °C	Increases ee from racemic to 97%	Kinetically freezes the configurational lability of the C-Metal bond[4].
H-Phosphinate Temp	25 °C	-80 °C	Improves ee from 60% to 97%	Prevents competitive non-stereospecific direct substitution pathways[5].

Section 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems . They incorporate visual or thermal checkpoints to ensure the reaction is proceeding via the correct mechanistic pathway before you commit your valuable chiral starting materials.

Protocol 1: Stereospecific Mitsunobu Inversion (Optimized for Sterically Hindered Alcohols)

This protocol uses the order of addition as a diagnostic tool. By pre-forming the betaine intermediate, you visually validate reagent activity before introducing the stereocenter.

• System Preparation: Flame-dry a Schlenk flask under argon. Add triphenylphosphine ( PPh3​ , 1.5 eq) and anhydrous THF to create a 0.2 M solution.

• Betaine Formation & Validation: Cool the solution strictly to 0 °C. Add DIAD (1.5 eq) dropwise.

  • Self-Validation Check: The solution must turn a distinct, vibrant yellow, indicating the successful formation of the Morrison-Brunn-Huisgen betaine intermediate. If it remains colorless, your PPh3​ is oxidized or the DIAD has degraded[3].

• Nucleophile Activation: Add the acidic nucleophile (e.g., carboxylic acid, 1.5 eq) and stir for 10 minutes. The yellow color should fade slightly as the betaine is protonated.

• Stereospecific Substitution: Dissolve the chiral secondary alcohol (1.0 eq) in a minimal amount of anhydrous THF. Add it dropwise over 30 minutes using a syringe pump.

  • Causality: Slow addition ensures the alcohol immediately reacts with the activated complex, preventing the buildup of unreacted alcohol that promotes achiral phosphorane formation[2].

• Completion & Quench: Allow the reaction to slowly warm to room temperature. Monitor by TLC. Once complete, concentrate under reduced pressure and precipitate the triphenylphosphine oxide (TPPO) byproduct using cold hexane[3].

Protocol 2: Low-Temperature Stereoretentive Organocopper Allylation

Temperature monitoring is strictly coupled to visual cues during transmetalation to ensure the intermediate has not epimerized.

• Lithium-Halogen Exchange: In a flame-dried flask under argon, dissolve the chiral secondary alkyl iodide (1.0 eq) in an anhydrous Et₂O/hexane mixture. Cool the mixture strictly to -100 °C using a liquid nitrogen/ethanol bath.

• Carbanion Generation: Add t-BuLi (2.0 eq) dropwise down the side of the flask to pre-cool the reagent.

  • Self-Validation Check: Maintain -100 °C for exactly 10 minutes. Any temperature spike above -90 °C will result in irreversible racemization of the organolithium intermediate[4].

• Transmetalation: Add soluble CuBr⋅P(OEt)3​ (1.1 eq) to the mixture.

• Solvent Switch for Stabilization: Immediately add anhydrous THF and allow the reaction to warm to -50 °C.

  • Causality: The introduction of THF at this specific temperature provides vital inner-sphere coordination, locking the chiral secondary alkylcopper species in its configuration and preventing epimerization[4].

• Electrophile Addition: Add the allylic bromide (1.2 eq) and stir at -50 °C until completion. Quench with saturated aqueous NH4​Cl and extract with diethyl ether.

Section 5: References

• Benchchem. "Minimizing racemization of Ethyl 2-Hydroxybutyrate during reactions". Available at: 1

• Benchchem. "Mitsunobu Reaction with DIAD: A Technical Support Troubleshooting Guide". Available at: 3

• National Institutes of Health (PMC). "Mechanism of the Mitsunobu Reaction: An Ongoing Mystery". Available at: 2

• National Institutes of Health (PMC). "Recent advances in allylation of chiral secondary alkylcopper species". Available at: 4

• Journal of the American Chemical Society (ACS Publications). "Stereospecific Nucleophilic Substitution of Optically Pure H-Phosphinates...". Available at: 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mechanism of the Mitsunobu Reaction: An Ongoing Mystery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent advances in allylation of chiral secondary alkylcopper species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Troubleshooting Grignard reagent formation with bromocyclopropanes

Welcome to the Technical Support Center for organometallic synthesis. As a Senior Application Scientist, I have designed this guide to address the specific, field-proven challenges of forming Grignard reagents from bromocyclopropanes.

Cyclopropyl halides are notoriously resistant to standard Grignard formation protocols. The high s -character of the cyclopropyl C–Br bond creates a steep kinetic barrier, while the resulting radical intermediates are highly prone to solvent attack and homocoupling. This guide synthesizes mechanistic causality with self-validating experimental protocols to ensure your scale-up is both safe and reproducible.

Part 1: Diagnostic Workflow

Decision tree for selecting and optimizing cyclopropyl Grignard synthesis routes.

Part 2: Core Troubleshooting FAQs

Q1: Why is the initiation of bromocyclopropane so sluggish compared to standard alkyl bromides? Causality: The carbon atom in a cyclopropyl ring exhibits high s -character (approximately sp2.28 hybridized). This makes the C–Br bond significantly stronger and shorter than a typical sp3 alkyl bromide. Because direct Grignard formation initiates via a Single Electron Transfer (SET) from the magnesium surface into the C–Br anti-bonding orbital ( σ∗ ), this higher bond dissociation energy creates a steep kinetic barrier. Solution: Mechanical activation of the Mg turnings (dry stirring to expose fresh metal) followed by chemical activation using 1,2-dibromoethane (1,2-DBE) is mandatory. 1,2-DBE reacts with Mg to form ethylene gas and MgBr 2​ , which continuously scrubs the passivating MgO layer off the metal surface, providing pristine active sites for SET.

Q2: I am observing massive amounts of bicyclopropyl byproduct. How do I minimize this Wurtz homocoupling? Causality: Wurtz coupling occurs when the localized concentration of unreacted bromocyclopropane is higher than the rate at which the cyclopropyl radical intermediate recombines with the Mg surface[1]. High temperatures exacerbate this by increasing the collision frequency between the radical and unreacted halide. Solution: Implement a strictly controlled, slow dropwise addition of the halide. Diluting the bromocyclopropane in the reaction solvent prior to addition ensures that the localized concentration at the magnesium surface remains low, forcing the radical to recombine with the metal rather than coupling with another halide molecule.

Q3: My yield is stuck at 25–30%, and I see vigorous gas evolution. I am using diethyl ether as the solvent. What is happening? Causality: The gas you are observing is cyclopropane. During the SET process, a diffusing cyclopropyl radical intermediate is formed. In diethyl ether, this highly reactive radical preferentially abstracts hydrogen atoms from the solvent rather than recombining with the magnesium surface, capping your yield at roughly 25–30%[2],[3]. Solution: Switch your solvent to anhydrous Tetrahydrofuran (THF). THF is more resistant to hydrogen abstraction by the cyclopropyl radical and provides superior solvation energy for the resulting Grignard reagent, stabilizing the organomagnesium species as it forms.

Q4: Direct magnesium insertion is still too variable for my scale-up. What is the most reliable alternative? Causality: Direct insertion relies on heterogeneous surface chemistry, which is inherently sensitive to stirring rates, surface area, and oxide passivation. Solution: Utilize a homogeneous Halogen-Metal Exchange using the Knochel Turbo-Grignard reagent ( i -PrMgCl·LiCl)[4]. The LiCl breaks up polymeric magnesium aggregates, dramatically increasing the kinetic nucleophilicity of the isopropyl group. When combined with 1,4-dioxane, the Schlenk equilibrium is forced entirely to the product side by precipitating the resulting isopropyl halide as a magnesium complex, guaranteeing near-quantitative conversion[5].

Part 3: Mechanistic Pathways

Mechanistic pathways showing desired Grignard formation versus common side reactions.

Part 4: Quantitative Data Summary

Synthesis Method	Solvent System	Temp (°C)	Typical Yield	Major Byproduct(s)	Primary Failure Mode
Direct Mg Insertion	Diethyl Ether	35	25–30%	Cyclopropane gas	Solvent H-abstraction[3]
Direct Mg Insertion	THF	65	50–65%	Bicyclopropyl	Wurtz Homocoupling
Turbo-Grignard Exchange	THF / 1,4-Dioxane	0 to 25	>85%	Isopropyl bromide	Incomplete exchange

Part 5: Self-Validating Experimental Protocols

Protocol A: Direct Magnesium Insertion (Optimized for THF)

Use this protocol for large-scale, cost-sensitive applications where Turbo-Grignard reagents are economically unviable.

• Mechanical Activation: Add Mg turnings (1.5 eq) to a flame-dried Schlenk flask under Argon. Vigorously dry-stir for 30 minutes.

  • Validation Check: The turnings will change from a dull gray to a shiny, metallic luster, confirming the mechanical removal of the macroscopic oxide layer.

• Chemical Activation: Add enough anhydrous THF to just cover the turnings. Inject 1,2-dibromoethane (0.05 eq).

  • Validation Check: The evolution of ethylene gas bubbles and a localized temperature spike (detectable via an internal thermocouple) confirm the chemical activation of the Mg surface.

• Initiation: Add 5% of the total bromocyclopropane (1.0 eq total, diluted 1:3 in THF) in one portion. Do not stir.

  • Validation Check: The reaction mixture will turn slightly cloudy (precipitation of MgBr 2​ ) and the internal temperature will rise by 2–5 °C without external heating, confirming successful initiation.

• Sustained Addition: Once initiated, begin stirring and add the remaining halide solution dropwise over 2 hours, maintaining a gentle reflux solely via the heat of the reaction.

• Completion & Titration: Reflux for an additional 1 hour, then cool to room temperature.

  • Validation Check: Titrate a 1.0 mL aliquot with salicylaldehyde phenylhydrazone or iodine to quantitatively confirm the active Grignard concentration.

Protocol B: Homogeneous Halogen-Metal Exchange (Turbo-Grignard)

Use this protocol for complex syntheses requiring high yields and strict avoidance of Wurtz coupling.

• Substrate Preparation: Charge a flame-dried flask with bromocyclopropane (1.0 eq) in anhydrous THF (0.5 M) under Argon. Cool the solution to 0 °C using an ice bath.

• Exchange Initiation: Dropwise add i -PrMgCl·LiCl (1.1 eq, 1.3 M in THF).

  • Validation Check: An internal temperature probe must show a mild exotherm; adjust the addition rate to keep the internal temperature below 5 °C to prevent side reactions.

• Schlenk Equilibrium Shift: Add 1,4-Dioxane (1.2 eq) to the mixture and remove the ice bath, allowing the reaction to warm to room temperature[5].

  • Validation Check: The formation of a dense white precipitate (the isopropyl halide-magnesium-dioxane complex) visually confirms the forward shift of the Schlenk equilibrium.

• Reaction Monitoring: Stir for 2 hours at room temperature.

  • Validation Check: Quench a 0.1 mL aliquot with a standardized solution of iodine in THF. GC-MS analysis should reveal >95% conversion to iodocyclopropane, validating the active concentration of the cyclopropyl Grignard prior to adding your electrophile.

References

• Source: wikipedia.
• Source: benchchem.
• Source: researchgate.
• Source: researchgate.
• 7.6.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bromocyclopropane - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Identification of Byproducts in Cyclopropanation Reactions

Welcome to the technical support center for cyclopropanation reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the formation and identification of byproducts in these powerful synthetic transformations. Cyclopropane rings are valuable structural motifs in pharmaceuticals and natural products, but their synthesis can be accompanied by undesired side reactions.[1][2] This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot your experiments, optimize reaction conditions, and confidently identify your products and byproducts.

Troubleshooting Guide: Identifying and Mitigating Byproducts

This section addresses specific issues you may encounter during your cyclopropanation experiments. Each question is followed by an explanation of the underlying cause and actionable solutions.

Q1: My crude reaction analysis (NMR/GC-MS) shows multiple unexpected peaks. How do I begin to identify potential byproducts?

A: A complex crude reaction mixture is a common challenge. A systematic approach is crucial for efficiently identifying unknown species. The first step is to categorize the byproducts based on the type of cyclopropanation you are performing, as side reactions are often mechanism-dependent.

Systematic Identification Workflow:

• Analyze the Mass Spectrum (GC-MS): Determine the molecular weights of the major byproducts. This is the most direct way to distinguish between isomers of your product and other species.

• Examine the ¹H NMR Spectrum: Look for characteristic signals. Protons on a cyclopropane ring are highly shielded and typically appear far upfield, between 0 and 1.5 ppm.[3] The absence or weakness of these signals, coupled with unexpected peaks elsewhere, points to significant byproduct formation.

• Correlate MS and NMR Data: Compare the molecular weights from MS with the structural information from NMR to propose potential byproduct structures.

• Consult the Literature: Compare your observed byproducts with those commonly reported for your specific reaction type (e.g., Simmons-Smith, Rhodium-catalyzed).

Below is a general workflow to guide your identification process.

Caption: General workflow for byproduct identification.

Common Byproduct Signatures:

Byproduct Class	Typical Reaction	Key Identification Features
Carbene Dimerization	Transition Metal-Catalyzed (with diazo compounds)	MS: MW is double that of the carbene unit (e.g., from ethyl diazoacetate). ¹H NMR: Signals for olefinic protons (e.g., diethyl maleate/fumarate).[3]
C-H Insertion	Transition Metal-Catalyzed (highly reactive carbenes)	MS: MW is identical to the desired cyclopropane product. ¹H NMR: Absence of characteristic upfield cyclopropyl protons; presence of new signals in the alkyl or vinylic region.[3]
[3+2] Cycloaddition	Transition Metal-Catalyzed (with vinyl/aryl diazo compounds)	MS: MW corresponds to the sum of the carbene and alkene. ¹H NMR: Signals characteristic of a five-membered ring system.[3]
Heteroatom Methylation	Simmons-Smith	MS: MW is 14 Da (CH₂) higher than the starting material. ¹H NMR: Appearance of a new methyl group signal, often on an oxygen or nitrogen atom.[3][4]

Q2: I've identified a byproduct with a mass corresponding to a carbene dimer (e.g., diethyl maleate/fumarate). What causes this and how can I prevent it?

A: This is a classic byproduct in transition metal-catalyzed reactions using diazo compounds.[3]

Cause: The formation of carbene dimers, such as diethyl maleate and fumarate from ethyl diazoacetate (EDA), occurs when the highly reactive metal-carbene intermediate reacts with another molecule of the diazo compound or dimerizes with itself.[3] This pathway becomes dominant when the instantaneous concentration of the diazo compound is high, making self-reaction more probable than reaction with the target alkene.[3]

Caption: Competing pathways for metal carbene intermediates.

Solutions & Protocols:

The most effective way to suppress carbene dimerization is to maintain a low concentration of the free diazo compound throughout the reaction.

• Slow Addition: Use a syringe pump to add the diazo compound solution to the mixture of the alkene and catalyst over several hours.[3][5] This keeps the concentration of the carbene intermediate low, favoring the desired reaction with the alkene which is present in stoichiometric excess.

• Catalyst Choice: While Rhodium catalysts are common, copper-based catalysts can sometimes minimize byproduct formation, although this is substrate-dependent.[6]

• Temperature Control: Running the reaction at or slightly below room temperature is often effective. Elevated temperatures can accelerate decomposition of the diazo compound and lead to more side reactions.[3]

Protocol: Minimizing Dimerization in a Rhodium-Catalyzed Cyclopropanation

• Setup: To a flame-dried, two-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the dirhodium catalyst (e.g., Rh₂(OAc)₄, 0.5-1 mol%) and dissolve it in a suitable anhydrous solvent (e.g., dichloromethane).[5]

• Add Alkene: Add the alkene substrate (1.0 equivalent) to the catalyst solution.

• Prepare Diazo Solution: In a separate flask, prepare a dilute solution of the diazo compound (e.g., ethyl diazoacetate, 1.1-1.5 equivalents) in the same anhydrous solvent.

• Slow Addition: Draw the diazo solution into a gastight syringe and place it on a syringe pump. Add the solution to the stirred reaction mixture over a period of 2-6 hours.

• Monitor: Monitor the reaction progress by TLC or GC-MS. The disappearance of the diazo compound (often visible as a yellow spot on TLC) indicates the reaction is nearing completion.

• Work-up: Once the reaction is complete, concentrate the mixture and purify by flash column chromatography.[5]

Q3: My analysis shows a product with the same mass as my desired cyclopropane but with different NMR signals. Could this be a C-H insertion product?

A: Yes, this is a very likely scenario, especially when using highly reactive carbenes.

Cause: C-H insertion is a competing reaction where the carbene intermediate inserts into a carbon-hydrogen bond of the substrate or solvent instead of adding across the double bond.[3] Allylic C-H bonds are particularly susceptible to this side reaction. The resulting product is an isomer of the desired cyclopropane, which is why it has the same molecular weight.[3] Rhodium catalysts, in particular, can sometimes promote C-H insertion.[6]

Solutions:

• Catalyst and Ligand Tuning: The choice of metal and its ligand sphere is critical. Copper catalysts are sometimes less prone to C-H insertion than rhodium catalysts for certain substrates.[6] Using catalysts with bulky ligands can sterically hinder the approach to C-H bonds, favoring addition at the more accessible double bond.

• Solvent Choice: If insertion into the solvent is suspected, switch to a solvent with no reactive C-H bonds. Dichloromethane is a common choice for this reason.[5] If possible, using the alkene itself as the solvent can increase the probability of cyclopropanation.[3]

• Intramolecular vs. Intermolecular: In intramolecular reactions, the conformation of the molecule can pre-dispose it to C-H insertion. Modifying the tether length or substituents can sometimes alter this preference.

Q4: In my Simmons-Smith reaction, I'm observing methylation of an alcohol group on my substrate. Why is this happening?

A: This is a known side reaction specific to the Simmons-Smith reaction and its variants.

Cause: The active reagent in the Simmons-Smith reaction is an electrophilic zinc carbenoid (e.g., ICH₂ZnI).[4] This species can react with nucleophilic heteroatoms, such as the oxygen in an alcohol, leading to methylation.[3][4] This side reaction is more prevalent with long reaction times or when a large excess of the Simmons-Smith reagent is used.[4] The Lewis acidic byproduct, ZnI₂, can also contribute to side reactions.[4]

Solutions:

• Protecting Groups: The most robust solution is to protect sensitive functional groups, like alcohols, before performing the cyclopropanation.[3] Common protecting groups for alcohols include silyl ethers (e.g., TBS, TIPS) or benzyl ethers.

• Control Stoichiometry and Time: Avoid using a large excess of the diiodomethane and zinc-copper couple.[3] Monitor the reaction closely and quench it as soon as the starting material is consumed to minimize the time the product is exposed to the reactive reagent.

• Use the Furukawa Modification: Using diethylzinc and diiodomethane (the Furukawa modification) often leads to a faster, more reliable reaction, which can reduce the overall reaction time and potentially minimize side reactions.[4][5]

Q5: My reaction yielded a five-membered ring instead of a cyclopropane. What is this byproduct?

A: You have likely observed a [3+2] cycloaddition product.

Cause: In some cases, particularly with donor-acceptor cyclopropanes or when using vinyl or aryl diazo compounds, the metal carbene can act as a three-atom component and react with the alkene in a [3+2] cycloaddition.[3][5] This results in the formation of a five-membered ring instead of the expected three-membered cyclopropane ring.

Solutions:

• Catalyst and Ligand Selection: This is the most critical factor. The reaction pathway is highly dependent on the catalyst system. Some catalytic systems are specifically designed to promote [3+2] cycloadditions.[3] If cyclopropanation is the desired outcome, you must screen different catalysts and ligands (e.g., switching from a rhodium to a copper catalyst or altering the ligands on the metal center) to find a system that favors the [2+1] pathway.

Frequently Asked Questions (FAQs)

Q1: What are the most common classes of byproducts in cyclopropanation reactions?

A1: The byproducts depend heavily on the method used:

• Transition Metal-Catalyzed (with diazo compounds): The most common side reactions are carbene dimerization and C-H insertion.[3][5] [3+2] cycloadditions can also occur.[3]

• Simmons-Smith Reaction: The primary side reactions involve the reactivity of the zinc carbenoid, leading to methylation of heteroatoms.[3][4] Issues also commonly arise from the incomplete activation of the zinc-copper couple.[5]

Q2: How can I distinguish between the diastereomers of my cyclopropane product and other byproducts in an NMR spectrum?

A2: A complex crude NMR can be challenging, but there are key features to look for:

• Characteristic Cyclopropane Signals: Protons on the cyclopropane ring are highly shielded and appear in the upfield region of the ¹H NMR spectrum, typically between 0 and 1.5 ppm.[3] Both desired diastereomers will have signals in this region, whereas most byproducts (except C-H insertion products, which are isomers) will not.

• Purification: The most reliable method is to purify a small amount of the crude mixture by flash column chromatography. This will simplify the NMR spectra of the collected fractions and allow for clear identification of the major products.[3][5]

• 2D NMR Techniques: For complex, overlapping spectra, 2D NMR experiments are invaluable.

  • COSY: Identifies coupled protons within the same spin system, helping to trace the connectivity of your cyclopropane ring.

  • HSQC/HMQC: Correlates protons to their directly attached carbons.

  • HMBC: Shows long-range (2-3 bond) correlations, which are crucial for confirming the overall structure and distinguishing between isomers.[3]

Q3: My Simmons-Smith reaction has a very low yield. What are the common causes?

A3: Low yield in a Simmons-Smith reaction is a frequent problem, often traced back to the reagents and conditions:

• Inactive Zinc Reagent: The most common issue is poorly activated zinc.[5] It is crucial to use a freshly prepared and highly active zinc-copper couple.[5] Using ultrasound can sometimes enhance activation.[5][7]

• Moisture: The organozinc intermediates are extremely sensitive to water and other protic impurities.[3] Ensure all glassware is flame- or oven-dried and that all solvents and reagents are anhydrous. The reaction must be run under an inert atmosphere (e.g., Nitrogen or Argon).[3][5]

• Reagent Quality: Diiodomethane can degrade over time. Use a fresh bottle or pass it through a plug of alumina before use.

• Consider the Furukawa Modification: The use of diethylzinc (Et₂Zn) and diiodomethane often provides more reliable and reproducible results than the heterogeneous zinc-copper couple.[4][5]

Analytical Protocols

Protocol: Byproduct Identification by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for separating volatile components of a crude reaction mixture and obtaining their molecular weights.[8][9]

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Instrumental Analysis:

  • Column: Use a capillary column suitable for separating nonpolar to moderately polar compounds (e.g., HP-5MS).[8]

  • Injector: Operate in splitless mode to maximize sensitivity for trace byproducts.

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a high temperature (e.g., 280 °C) to ensure all components elute.[8]

• Data Analysis: Integrate the peaks in the chromatogram. Analyze the mass spectrum for each peak to determine the molecular weight and fragmentation pattern, which can help identify the structure.

Protocol: Byproduct Analysis by Quantitative NMR (qNMR)

Nuclear Magnetic Resonance (NMR) spectroscopy can provide both structural information and quantitative data without the need for compound-specific calibration.[8][10]

• Sample Preparation: Accurately weigh a sample of the crude product and dissolve it in a known volume of a deuterated solvent (e.g., CDCl₃). Add a precisely weighed amount of an internal standard—a compound with a simple NMR spectrum that does not overlap with analyte signals (e.g., 1,3,5-trimethoxybenzene).

• Data Acquisition: Acquire a ¹H NMR spectrum with a long relaxation delay (D1) to ensure full relaxation of all protons for accurate integration.

• Data Processing: Carefully phase and baseline-correct the spectrum.

• Quantification: Integrate a well-resolved signal corresponding to the product, a signal for a suspected byproduct, and the signal from the internal standard. The molar ratio of the compounds can be calculated directly from the ratio of their integrals, normalized by the number of protons giving rise to each signal.[10]

References

• BenchChem. (2025).
• BenchChem. (2025).

• Wikipedia. (2023). Simmons–Smith reaction. Wikipedia. [Link]

• Organic Chemistry Tutor. (n.d.). The Simmons-Smith Reaction and Cyclopropanation of Alkenes. Organic Chemistry Tutor. [Link]

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977-1050. [Link]

• BenchChem. (2025).

• Organic Chemistry Tutor. (n.d.). Cyclopropanation and the Simmons-Smith Reaction. Organic Chemistry Tutor. [Link]

• Wikipedia. (2023). Metal-catalyzed cyclopropanations. Wikipedia. [Link]

• Wikipedia. (2023). Cyclopropanation. Wikipedia. [Link]

• Ceccon, A., et al. (2021). Improved Detection and Quantification of Cyclopropane Fatty Acids via Homonuclear Decoupling Double Irradiation NMR Methods. ACS Food Science & Technology. [Link]

• Chen, Z.-L., Xie, Y., & Xuan, J. (2022). Visible Light-Mediated Cyclopropanation: Recent Progress. ResearchGate. [Link]

• Meazza, M., Kowalczuk, A., Watkins, S., Holland, S., & Brown, R. C. (2018). Organocatalytic Cyclopropanation of (E)-Dec-2-enal: Synthesis, Spectral Analysis and Mechanistic Understanding. University of Southampton ePrints. [Link]

• Dong, J., et al. (2021). Anti-Selective Cyclopropanation of Non-Conjugated Alkenes with Diverse Pronucleophiles via Directed Nucleopalladation. ChemRxiv. [Link]

• Maji, B., & Werlé, C. (2020). Empowering Diastereoselective Cyclopropanation of Unactivated Alkenes with Sulfur Ylides through Nucleopalladation. ChemRxiv. [Link]

• Wikipedia. (2023). Cyclopropanation. Wikipedia. [Link]

• OrgoSolver. (n.d.). Simmons–Smith reaction – cyclopropanation of alkenes. OrgoSolver. [Link]

• Nakamura, E., & Hirai, A. (2000). Reaction Pathways of the Simmons−Smith Reaction. ResearchGate. [Link]

• Ceccon, A., et al. (2023). Differentiating cyclopropane fatty acids to support milk authenticity through GC-MS and NMR spectroscopy. ResearchGate. [Link]

• Master Organic Chemistry. (2023). Cyclopropanation of Alkenes. Master Organic Chemistry. [Link]

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• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Improved Detection and Quantification of Cyclopropane Fatty Acids via Homonuclear Decoupling Double Irradiation NMR Methods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Catalyst Deactivation in Asymmetric Cyclopropanation

Welcome to the Technical Support Center for asymmetric cyclopropanation. As a Senior Application Scientist, I have designed this guide to move beyond superficial fixes and address the fundamental mechanistic causes of catalyst deactivation. Whether you are utilizing dirhodium(II) tetracarboxylates, copper(I) bisoxazolines, or iridium(III) porphyrins, transition metal-catalyzed carbene transfer is highly sensitive to kinetic imbalances and nucleophilic poisoning.

This guide provides a self-validating diagnostic framework, field-proven standard operating procedures (SOPs), and mechanistic FAQs to ensure your catalytic cycles achieve maximum turnover numbers (TON) and enantiomeric excess (ee).

Diagnostic Decision Tree

Before altering your reaction conditions, use the following logical workflow to identify the specific mode of catalyst failure.

Diagnostic workflow for catalyst deactivation in cyclopropanation.

Frequently Asked Questions & Troubleshooting Guides

Q1: My reaction stalls at 50% conversion, and NMR shows a large amount of maleate/fumarate byproducts. What is causing this?

Causality: You are observing diazo dimerization , which leads to catalyst starvation. When the local concentration of the diazo compound (e.g., ethyl diazoacetate) exceeds the rate of alkene trapping, the highly electrophilic metal-carbene intermediate reacts with another equivalent of the diazo compound. This not only consumes your reagent, but the resulting electron-deficient dimers can strongly coordinate to the metal center, exacerbating deactivation[1]. Solution: You must decouple the rate of diazo addition from the rate of the catalytic cycle. Implement a continuous slow-addition protocol using a syringe pump. By keeping the stationary concentration of the diazo species extremely low, the kinetic preference shifts entirely toward the alkene cyclopropanation pathway, as detailed in1[1].

Q2: I am attempting to cyclopropanate a substrate containing an amine or heterocycle, but the catalyst dies immediately. No diazo decomposition is observed. How can I overcome this?

Causality: This is classic nucleophilic poisoning (axial coordination) . Transition metal catalysts, particularly dirhodium(II) tetracarboxylates and Cu(I)-bisoxazoline complexes, rely on vacant coordination sites to bind the diazo compound and form the metal-carbene. Lewis basic functional groups (amines, pyridines, or coordinating solvents like acetonitrile) outcompete the diazo compound for these active sites, forming stable, catalytically dead adducts. Solution: Utilize 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) as a solvent or co-solvent. HFIP acts as a strong hydrogen-bond donor, selectively encapsulating the poisonous nucleophiles within a hydrogen-bonded network. This prevents them from interacting with the rhodium or copper center, liberating the catalyst to perform the desired asymmetric cyclopropanation, as demonstrated in2[2].

Q3: My enantiomeric excess (ee) drops significantly as the reaction progresses, and the catalyst changes color. What is happening?

Causality: This indicates ligand degradation and/or metal leaching . In Cu(I)-BOX systems, trace oxygen or moisture can irreversibly oxidize Cu(I) to catalytically inactive Cu(II) species, which often leads to ligand dissociation. The unligated metal then facilitates a background racemic pathway, destroying your ee. Solution: Ensure rigorously anaerobic and anhydrous conditions. If scaling up, consider transitioning to a supported hydrogen-bonded (SHB) chiral copper(I) complex on silica. Immobilized catalysts prevent bimolecular deactivation pathways and can be utilized in continuous flow systems (e.g., with supercritical CO2) to maintain high ee without loss of activity, as outlined in3[3]. Alternatively, robust Iridium(III) porphyrin complexes have shown extreme resilience, achieving up to 4.8 × 10⁵ turnovers without deactivation[4].

Quantitative Data: Catalyst Deactivation Profiles

Use this table to benchmark your catalytic system against known deactivation modes and theoretical maximum turnovers.

Catalyst System	Primary Deactivation Mode	Kinetic / Visual Indicator	Mitigation Strategy	Max Achievable TON
Dirhodium(II) Tetracarboxylates	Nucleophilic Poisoning (Axial)	Immediate stall; unreacted diazo remains	Add HFIP (0-10 equiv) as H-bond donor	> 80,000
Cu(I)-Bisoxazoline (Homogeneous)	Ligand Oxidation / Dimerization	Color change (green to brown); low ee	Slow diazo addition; rigorously anaerobic	~ 1,000
Cu(I)-Pc-L* (Silica Supported)	Minimal (Site-Isolated)	Stable ee over continuous flow	Use supercritical CO 2​ flow	> 440 (Continuous)
Ir(III) Porphyrins	Diazo Dimerization (at high temp)	High maleate/fumarate ratio	Lower temperature (-78 °C)	4.8 × 10 5

Standard Operating Procedures (SOPs)

To ensure scientific integrity, the following protocols are designed as self-validating systems . By incorporating real-time kinetic checks, you can definitively prove whether your catalyst is active, poisoned, or starved.

SOP 1: Syringe-Pump Controlled Asymmetric Cyclopropanation (Dirhodium Systems)

This protocol prevents diazo dimerization and validates catalyst longevity using Reaction Progress Kinetic Analysis (RPKA)[5].

Step 1: System Preparation Flame-dry a Schlenk flask under argon. Add the alkene substrate (5.0 equiv) and the chiral dirhodium catalyst (e.g., Rh 2​ (S-DOSP) 4​ or Rh 2​ (p-Ph-TPCP) 4​ , 0.001–1.0 mol%) in anhydrous dichloromethane (DCM). Step 2: Diazo Formulation Dissolve the diazo compound (1.0 equiv) in anhydrous DCM to create a 0.1 M solution. Load this into a gas-tight syringe. Step 3: Controlled Addition Using a syringe pump, add the diazo solution to the vigorously stirring reaction mixture at a rate of 0.02 mmol/min. Mechanistic reasoning: This ensures the rate of carbene formation is slower than the rate of alkene trapping. Step 4: Self-Validation Check (RPKA "Same Excess" Experiment) To prove the catalyst is not deactivating via product inhibition: Run a parallel reaction where you spike the initial mixture with 50% of the purified cyclopropane product. If the kinetic profile (monitored via ReactIR) perfectly overlaps with the standard reaction after it reaches 50% conversion, you have definitively validated that the catalyst is robust and immune to product inhibition[5]. Step 5: Quench and Purify Once addition is complete, stir for 15 minutes, concentrate under reduced pressure, and purify via flash chromatography.

SOP 2: HFIP-Enabled Cyclopropanation of Nucleophilic Substrates

This protocol is required when your substrate contains Lewis basic sites (e.g., pyridines, primary amines) that typically poison the catalyst[2].

Step 1: Solvent Network Establishment Prepare a reaction medium consisting of 10 equivalents of 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) in DCM. Step 2: Substrate Solvation Dissolve the nucleophilic alkene in the HFIP/DCM mixture and stir for 10 minutes. Mechanistic reasoning: This pre-establishes the hydrogen-bond network, encapsulating the basic lone pairs before the metal is introduced. Step 3: Catalyst Introduction Add the dirhodium tetracarboxylate catalyst (1.0 mol%). The solution should remain its characteristic color (e.g., green/blue), indicating the axial sites are free. Step 4: Diazo Addition & Self-Validation (ReactIR) Begin syringe pump addition of the diazo compound. Self-Validation Check: Monitor the reaction via ReactIR, specifically tracking the diazo peak at 2140 cm −1 . If the peak remains flat (near zero) during addition and disappears immediately when the pump stops, your catalyst is active and successfully turning over. If the 2140 cm −1 peak steadily rises, the catalyst is poisoned, and you must increase the HFIP concentration.

References

• Hexafluoroisopropanol for the Selective Deactivation of Poisonous Nucleophiles Enabling Catalytic Asymmetric Cyclopropanation of Complex Molecules. ACS Catalysis / ResearchGate. 2

• Ethyl 3-Diazo-2-oxopropanoate Troubleshooting & Protocols. Benchchem Technical Support. 1

• Continuous flow asymmetric cyclopropanation reactions using Cu(I) complexes of Pc-L ligands supported on silica as catalysts with carbon dioxide as a carrier.* RSC Advances. 3

• In Situ Kinetic Studies of Rh(II)-Catalyzed Asymmetric Cyclopropanation with Low Catalyst Loadings. NSF Public Access Repository. 5

• Olefin Cyclopropanation Catalyzed by Iridium(III) Porphyrin Complexes. Iowa State University Digital Repository. 4

Sources

• 1. Ethyl 3-Diazo-2-oxopropanoate|CAS 14214-10-9 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Continuous flow asymmetric cyclopropanation reactions using Cu( i ) complexes of Pc-L* ligands supported on silica as catalysts with carbon dioxide as ... - Green Chemistry (RSC Publishing) DOI:10.1039/C4GC00119B [pubs.rsc.org]
• 4. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 5. par.nsf.gov [par.nsf.gov]

Technical Support Center: Managing Exothermic Grignard Reactions Safely

Welcome to the Technical Support Center for Organometallic Chemistry. As a Senior Application Scientist, I frequently consult with researchers and process chemists on the critical safety parameters of Grignard reagent synthesis and utilization. Grignard reactions are fundamental to carbon-carbon bond formation, but their highly exothermic nature and heterogeneous kinetics present severe safety challenges, particularly during scale-up.

This guide is designed to move beyond basic safety warnings. Here, we analyze the mechanistic causality behind common failures and provide self-validating protocols to ensure your workflows are inherently safe, reproducible, and scalable.

The Induction Period & Initiation Failures

Q: Why is my Grignard reaction failing to start, and why is it dangerous to keep adding reagents?

A: The "induction period" is the delay between the addition of the organic halide and the actual onset of the reaction. Mechanistically, this is caused by a passivating layer of magnesium oxide (MgO) that coats the magnesium metal, preventing the necessary single-electron transfer (SET) from the metal to the halide[1].

The critical danger lies in halide accumulation . If a chemist continues to dose the organic halide into the reactor without confirming that initiation has occurred, a massive reservoir of unreacted material builds up. When the reaction finally breaches the passivation layer, it proceeds autocatalytically. The sudden consumption of the accumulated halide leads to an uncontrollable thermal runaway (thermal explosion), which can violently boil the ethereal solvent and over-pressurize the reactor[1].

Q: How can I safely and reliably initiate a sluggish Grignard reaction?

A: While mechanical methods (like crushing Mg turnings or sonication) are viable, chemical entrainment is highly reliable. I recommend using 1,2-dibromoethane as an initiator. It acts as a self-validating system: it chemically scrubs the MgO layer and reacts with Mg to produce ethylene gas ( C2​H4​ ) and magnesium bromide ( MgBr2​ )[2]. The visual evolution of ethylene bubbles provides definitive proof that the magnesium surface is active, allowing you to safely begin dosing your actual substrate.

Protocol 1: Self-Validating Initiation via 1,2-Dibromoethane

• System Preparation: Purge the reactor with inert gas ( N2​ or Argon). Charge the vessel with magnesium turnings and an anhydrous ethereal solvent (e.g., THF or 2-MeTHF)[3].

• Initiator Addition: Add 1-2 mol% of 1,2-dibromoethane directly to the suspension. Warm the mixture gently to 50–70°C if required[1].

• Validation Check (Critical): Observe the reaction mixture. Do not proceed until you see a steady stream of gas bubbles (ethylene) and a slight localized exotherm. This visual cue validates that the metal is active[2].

• Controlled Dosing: Only after initiation is confirmed, begin the dropwise addition of your target organic halide.

Grignard Initiation and Dosing Decision Workflow

Thermal Runaway & Scale-Up Kinetics

Q: What are the thermodynamic risks when scaling up from bench to pilot plant?

A: At the bench scale (e.g., 100 mL), the high surface-area-to-volume ratio of a round-bottom flask allows for rapid heat dissipation. However, as you scale up, heat removal becomes the limiting factor. The formation of a Grignard reagent is highly exothermic, releasing approximately -80 kcal/mol[4]. In a pilot reactor, failing to control the dosing rate can lead to an adiabatic temperature rise of up to 500°C per minute during a runaway event[4].

To mitigate this, modern process chemistry increasingly relies on Continuous Stirred Tank Reactors (CSTRs). Continuous processing minimizes the active reaction volume, requires only a single metal activation step per campaign, and can reduce overall magnesium usage by up to 43%[3].

Quantitative Thermodynamic Parameters for Scale-Up

Parameter	Typical Value / Observation	Implications for Scale-Up & Safety
Heat of Reaction ( ΔH )	~ -80 kcal/mol	Highly exothermic; requires robust jacket cooling and precise dosing control[4].
Adiabatic Temp. Rise	Up to 500°C/min (in runaway)	Rapid pressurization risk; necessitates emergency relief venting (e.g., 14-inch vents)[4].
Safe Dosing Rate	≤ 0.5 g/min (scale-dependent)	Prevents halide accumulation; keeps Maximum Temperature of Synthesis Reaction (MTSR) safe[5].
Induction Time ( tind​ )	Variable (minutes to hours)	The most hazardous period; dosing must be paused until initiation is confirmed[1].

Safe Quenching and Workup

Q: Why must I avoid strong acids during the quenching phase?

A: Quenching neutralizes the highly basic/nucleophilic organomagnesium alkoxide intermediates and destroys any residual unreacted magnesium metal. Using strong, concentrated acids (such as HCl or H2​SO4​ ) is a critical safety violation. Strong acids cause a violently exothermic protonation and react rapidly with residual magnesium to generate highly flammable hydrogen gas ( H2​ )[6]. In a confined space, this uncontrolled release of H2​ combined with the heat of neutralization can easily result in a vessel rupture or explosion[6]. Furthermore, strong acids can dehydrate tertiary alcohol products into unwanted alkenes[6].

Q: What is the correct methodology for quenching a Grignard reaction?

A: The safest approach utilizes a mild proton source, such as saturated aqueous ammonium chloride ( NH4​Cl ), added under strict thermal control[7].

Protocol 2: Controlled Quenching Methodology

• Thermal Control: Transfer the completed reaction vessel to a well-maintained ice-water bath (0°C)[7].

• Dilution: Dilute the reaction mixture with additional anhydrous THF or diethyl ether. This reduces the molar concentration of the basic species, mitigating localized exotherms upon quench[7].

• Mild Quenching: Using an addition funnel, begin the dropwise addition of saturated aqueous NH4​Cl while stirring vigorously[7].

• Validation Check: Continuously monitor the internal temperature. If the temperature spikes or if excessive bubbling (hydrogen evolution) occurs, pause the addition immediately until the system equilibrates[7].

• Phase Separation: Once fully quenched, the magnesium salts will partition into the aqueous layer, allowing for standard organic extraction.

Safe Quenching and Workup Protocol for Grignard Reactions

References

• Calorimetric investigation of the formation of Grignard reagents - HZDR. Available at:[Link]

• Grignard reaction - WikiDoc. Available at:[Link]

• Grignard Reactions Go Greener with Continuous Processing - Gordon College / Eli Lilly. Available at: [Link]

• Thermal Hazards of Synthesizing a Grignard Reagent under Different Dosing Rates - ResearchGate. Available at:[Link]

• Grignard Reaction Vent Sizing Analysis - Scribd. Available at:[Link]

• Why Strong/Conc. Acids Must Be Avoided in Grignard Reaction Quenching - YouTube. Available at: [Link]

Sources

• 1. hzdr.de [hzdr.de]
• 2. Grignard reaction - wikidoc [wikidoc.org]
• 3. cs.gordon.edu [cs.gordon.edu]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Chiral HPLC Methods for Separating Dimethylcyclopropane Enantiomers: A Comprehensive Comparison Guide

The enantiomeric separation of dimethylcyclopropane derivatives—such as 2,2-dimethylcyclopropanecarboxylic acid (DCCA) and its analogs—is a critical analytical bottleneck in the development of pyrethroid insecticides, cilastatin intermediates, and novel pharmacophores. Because the unfunctionalized dimethylcyclopropane ring is highly rigid, sterically compact, and lacks extensive π -systems or strong chromophores, direct chiral recognition is notoriously difficult.

As a Senior Application Scientist, I have structured this guide to move beyond basic methodologies. We will objectively compare the performance of leading Chiral Stationary Phases (CSPs), dissect the thermodynamic causality behind mobile phase selections, and provide a self-validating experimental protocol designed for absolute scientific integrity.

The Mechanistic Causality of Chiral Recognition

To successfully resolve dimethylcyclopropane enantiomers, the chromatographic system must exploit the functional groups attached to the cyclopropane ring (e.g., carboxyl, amide, or ester moieties). According to Dalgliesh’s three-point rule, chiral recognition requires a minimum of three simultaneous interactions between the analyte and the chiral selector[1].

For molecules like DCCA, the primary interaction is hydrogen bonding between the analyte's carboxyl group and the carbamate linkages of polysaccharide-based CSPs. The secondary interaction is dipole-dipole stacking , while the tertiary interaction relies on the steric fit of the rigid gem-dimethyl groups within the chiral cavities of the polymer backbone. If the steric bulk of the gem-dimethyl group clashes with the CSP cavity, the enantiomer is excluded and elutes earlier.

Mechanism of chiral recognition for dimethylcyclopropane derivatives on polysaccharide CSPs.

Comparative Analysis of Chiral Stationary Phases (CSPs)

The choice of CSP dictates the success of the separation. Historically, 5 µm2[2] have been the industry standard. However, the recent introduction of sub-2 µm particles has dramatically shifted the landscape, reducing the A and C terms of the van Deemter equation to provide sharper peaks and higher resolution ( Rs​ )[3].

Amylose vs. Cellulose Backbones

• Amylose-based CSPs (e.g., Chiralpak AD, IG-U): Form a tighter helical twist. This architecture is generally superior for rigid, compact molecules like dimethylcyclopropanes, as the gem-dimethyl groups fit precisely into the helical grooves, maximizing stereoselective retention.

• Cellulose-based CSPs (e.g., Chiralcel OD, ID-U): Feature a more linear, extended conformation. While excellent for flat aromatic systems, they often yield lower selectivity ( α ) for small, aliphatic cyclopropanes unless derivatized with bulky aromatic esters.

Quantitative Performance Comparison

The following table synthesizes typical performance metrics for the enantiomeric separation of DCCA across leading column chemistries:

CSP Brand / Type	Particle Size	Mobile Phase (Normal Phase)	Selectivity ( α )	Resolution ( Rs​ )	Mechanistic Causality
Chiralpak AD-H (Amylose)	5 µm	Hexane / IPA / TFA (90:10:0.1)	1.45	2.10	Strong H-bonding; ideal steric fit for gem-dimethyl groups.
Chiralcel OD-H (Cellulose)	5 µm	Hexane / IPA / TFA (90:10:0.1)	1.15	1.05	Linear backbone causes partial steric clash; poor baseline resolution.
Chiralpak IG-U (Amylose)	1.6 µm	Hexane / EtOH / TFA (90:10:0.1)	1.80	3.50	Sub-2 µm efficiency minimizes band broadening; EtOH alters H-bond network[3].
Chiralpak ID-U (Amylose)	1.6 µm	Hexane / 2-PrOH / TFA (90:10:0.1)	1.65	2.85	Single Cl-substituent on phenyl ring alters dipole interactions; fast elution[3].

Data Note: The addition of 0.1% Trifluoroacetic Acid (TFA) is non-negotiable for free carboxylic acids. It suppresses analyte ionization, preventing non-specific secondary interactions with residual surface silanols that cause severe peak tailing.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following methodology is designed as a self-validating system. It includes internal checks to confirm that the observed separation is genuinely enantiomeric and not an artifact of column voiding or system contamination.

Step-by-step HPLC workflow for the enantiomeric resolution of dimethylcyclopropane compounds.

Step 1: Mobile Phase Preparation & System Suitability

• Prepare an isocratic mobile phase of HPLC-grade n -Hexane and Ethanol (90:10 v/v).

• Add 0.1% (v/v) Trifluoroacetic Acid (TFA). Causality: Ethanol provides a different hydrogen-bonding dynamic than Isopropanol, often yielding higher α values for rigid cyclopropanes on sub-2 µm columns[3].

• Degas the mixture via ultrasonication for 15 minutes.

• Equilibrate a Chiralpak IG-U column (50 mm × 3.0 mm, 1.6 µm) at 25°C until the baseline is stable (approx. 20 column volumes).

Step 2: Sample Preparation (The Self-Validating Matrix)

• Racemic Standard: Dissolve 1.0 mg of racemic DCCA in 1.0 mL of the mobile phase.

• Enantiopure Spike (Validation Control): Prepare a second vial containing 1.0 mg of the racemate spiked with 0.5 mg of pure (1R,3R)-DCCA (or the specific target enantiomer).

• Filter all samples through a 0.22 µm PTFE syringe filter.

Step 3: Chromatographic Execution

• Set the flow rate to 0.5 mL/min. (Due to the 1.6 µm particle size, expect higher backpressures; ensure your UHPLC system is rated for >600 bar).

• Set the UV detector to 235 nm. If available, connect an inline Circular Dichroism (CD) detector to monitor optical rotation simultaneously.

• Inject 2.0 µL of the Racemic Standard . You must observe two distinct peaks with an area ratio of exactly 50:50.

• Inject 2.0 µL of the Enantiopure Spike .

Step 4: Data Analysis & Validation

• Validation Check: The peak corresponding to the spiked enantiomer must show a proportional increase in area. If the peaks shift in retention time ( tR​ ) between injections, the column is not fully equilibrated, and the data must be discarded.

• Calculate Resolution ( Rs​ ). For reliable fraction collection or quantitative assay, Rs​ must be ≥1.5 (baseline resolution).

Alternative Modalities: Reversed-Phase Chiral HPLC

While Normal Phase (NP) is the gold standard for preparative work, 4[4] is highly valuable for biological and environmental sample matrices (e.g., tracking the enantioselective degradation of pyrethroids in soil or plasma).

When shifting to RP-HPLC, the mobile phase typically consists of Methanol/Acetonitrile/Water blends. In this aqueous environment, the hydrophobic effect drives the gem-dimethyl group into the CSP cavity, while hydrogen bonding becomes a secondary, weaker interaction. Consequently, researchers often observe an elution order reversal when transferring a dimethylcyclopropane method from Normal Phase to Reversed Phase, a phenomenon strictly dictated by the shift in the dominant thermodynamic driver from enthalpy (H-bonding in NP) to entropy (hydrophobic displacement in RP).

References

• Separation of Chiral Pyrethroid Pesticides and Application in Pharmacokinetics Research and Human Exposure Assessment.IntechOpen.
• Separation of Cis- and Trans-Cypermethrin by Reversed-Phase High-Performance Liquid Chromatography.Oxford Academic.
• Enantiomers and Their Resolution.MDPI.
• On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U.PMC.

Sources

• 1. Enantiomers and Their Resolution [mdpi.com]
• 2. Separation of Chiral Pyrethroid Pesticides and Application in Pharmacokinetics Research and Human Exposure Assessment | IntechOpen [intechopen.com]
• 3. On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

A Comparative Guide to Biocatalytic and Chemical Cyclopropanation: Harnessing Nature's Precision Against Established Chemical Synthesis

For researchers, scientists, and drug development professionals, the efficient and stereoselective synthesis of cyclopropane-containing building blocks is a critical challenge. These strained three-membered rings are key pharmacophores in numerous blockbuster drugs and agrochemicals, imparting improved metabolic stability, binding affinity, and potency.[1] This guide provides an objective comparison of emerging biocatalytic strategies and established chemical methods for cyclopropane synthesis, supported by experimental data and detailed protocols. While traditional chemical methods have long been the mainstay, biocatalysis is emerging as a powerful, green, and highly selective alternative.[1]

The Enduring Importance of the Cyclopropane Ring

The unique conformational constraints and electronic properties of the cyclopropane ring make it a valuable motif in medicinal chemistry.[1] However, the construction of these chiral scaffolds with high precision remains a significant synthetic hurdle.[1] This guide will delve into two primary approaches to tackle this challenge: the precision of nature-inspired biocatalysis and the versatility of established chemical methodologies.

Biocatalytic Approaches: Nature's Precision Harnessed

Enzymes, with their exquisitely defined active sites, offer unparalleled stereocontrol in chemical transformations.[1] In recent years, researchers have successfully repurposed and engineered several classes of enzymes for the asymmetric cyclopropanation of olefins.[2][3]

Heme-Containing Enzymes: Masters of Carbene Transfer

A prominent biocatalytic strategy involves the use of heme-containing proteins, such as cytochrome P450s, myoglobins, and nitric oxide dioxygenases.[1][2] Through directed evolution, these enzymes can be tailored to catalyze the transfer of a carbene equivalent from a diazoester reagent to an alkene substrate with exceptional fidelity. The reaction proceeds via an iron-porphyrin carbene intermediate within the chiral environment of the enzyme's active site, ensuring high enantio- and diastereoselectivity.[1][4]

Mechanism of Heme-Enzyme Catalyzed Cyclopropanation:

Caption: Heme-enzyme catalyzed cyclopropanation mechanism.

Cofactor-Independent Cyclopropanation Enzymes

Recent research has also uncovered cofactor-independent cyclopropanation enzymes, often engineered from promiscuous tautomerases.[2] These enzymes can facilitate the enantioselective synthesis of various cyclopropanes through mechanisms like the nucleophilic addition of a malonate derivative to an α,β-unsaturated aldehyde.[2]

Chemical Methodologies: The Established Workhorses

Traditional chemical methods for cyclopropanation remain valuable tools with broad substrate applicability, though they often involve harsh reagents and expensive catalysts.[1]

The Simmons-Smith Reaction

First reported in 1958, the Simmons-Smith reaction utilizes an organozinc carbenoid, typically generated from diiodomethane and a zinc-copper couple, to stereospecifically convert alkenes to cyclopropanes.[5][6] The reaction proceeds in a concerted fashion, meaning the stereochemistry of the starting alkene is retained in the cyclopropane product.[5][7]

Mechanism of the Simmons-Smith Reaction:

Caption: The Simmons-Smith cyclopropanation reaction mechanism.

Transition Metal-Catalyzed Cyclopropanation

Dirhodium(II) complexes are powerful catalysts for the cyclopropanation of olefins using diazo compounds.[1] Chiral dirhodium(II) catalysts can induce high levels of enantioselectivity, making this a valuable tool for asymmetric synthesis.[1] However, the use of precious metals and potentially explosive diazo reagents are significant drawbacks.[1]

Performance Comparison: Biocatalysis vs. Chemical Methods

The choice between biocatalytic and chemical cyclopropanation depends heavily on the specific application, desired stereoselectivity, and scalability.

Feature	Biocatalytic Methods	Chemical Methods (Simmons-Smith & Rh-catalyzed)
Stereoselectivity	Excellent enantio- and diastereoselectivity (often >99% ee, >99% dr)[8]	Good to excellent, but often requires chiral auxiliaries or ligands[1][9]
Reaction Conditions	Mild (aqueous buffer, room temp.)[10][11]	Often require anhydrous organic solvents and inert atmospheres[12]
Substrate Scope	Can be limited, but expandable through directed evolution[3][13]	Generally broad[1][5]
Environmental Impact	Green and sustainable; biodegradable catalysts, less waste[11][14][15]	Use of heavy metals, hazardous reagents, and organic solvents[1]
Catalyst Cost	Potentially low-cost with recombinant enzyme production[8]	Can be high due to precious metal catalysts (e.g., Rhodium)[1]
Scalability	Demonstrably scalable to preparative and gram scales[8][16]	Well-established for large-scale industrial synthesis[6][17]

Case Study: Synthesis of a Ticagrelor Intermediate

A compelling example of the power of biocatalysis is the synthesis of a key cyclopropane precursor to the antithrombotic agent Ticagrelor. An engineered truncated globin from Bacillus subtilis was used to catalyze the cyclopropanation of 3,4-difluorostyrene with ethyl diazoacetate.[8]

Method	Yield	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)
Biocatalytic	79%	>99%	98%
Traditional Chemical	Various methods are lengthy, requiring resolutions or expensive catalysts.[8]	N/A	N/A

This single-step biocatalytic route offers a significant improvement over multi-step chemical syntheses.[8][18]

Experimental Protocols

Protocol 1: Biocatalytic Cyclopropanation of 3,4-Difluorostyrene

This protocol is a generalized representation based on the methodology for the synthesis of the Ticagrelor intermediate.[8]

Workflow for Biocatalytic Cyclopropanation:

Caption: Workflow for biocatalytic cyclopropanation.

Step-by-Step Methodology:

• Enzyme Preparation: Escherichia coli cells expressing the engineered truncated globin are grown in a suitable medium and induced to express the protein. The cells are harvested by centrifugation and resuspended in a buffer (e.g., potassium phosphate buffer, pH 8.0) to a specific optical density (e.g., OD600=80).[8]

• Reaction Setup: In an anaerobic environment, add 3,4-difluorostyrene to a reaction vessel.

• Reagent Addition: Slowly add the whole-cell catalyst suspension and a solution of ethyl diazoacetate over several hours. This slow addition is crucial to minimize catalyst inactivation and the formation of EDA dimers.[8]

• Reaction: Stir the reaction mixture at room temperature for a designated period.

• Workup and Extraction: Quench the reaction and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired cyclopropyl ester.

Protocol 2: Chemical Cyclopropanation via the Simmons-Smith Reaction (Furukawa Modification)

This protocol describes a common modification of the Simmons-Smith reaction for the cyclopropanation of an alkene.[12]

Workflow for Simmons-Smith Cyclopropanation:

Caption: Workflow for Simmons-Smith cyclopropanation.

Step-by-Step Methodology:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask, add the alkene and an anhydrous solvent (e.g., dichloromethane). Cool the flask to 0 °C in an ice bath.

• Reagent Addition: While stirring, slowly add a solution of diethylzinc in an appropriate solvent, followed by the dropwise addition of diiodomethane.[12]

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.[12] The progress can be monitored by TLC or GC.[12]

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous ammonium chloride solution.[12]

• Workup: Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate and brine.[12]

• Purification: Dry the organic layer, concentrate the solvent, and purify the crude product by distillation or flash column chromatography.[12]

Conclusion: A Greener Future for Cyclopropane Synthesis

For the synthesis of high-value, chiral cyclopropane building blocks, particularly in the pharmaceutical industry, the advantages of biocatalysis are becoming increasingly evident.[1] The ability to fine-tune enzyme selectivity through directed evolution opens up exciting possibilities for accessing novel and complex cyclopropane structures that are difficult to obtain through conventional chemistry.[1][8] As the field of enzyme engineering continues to advance, biocatalysis is poised to play an even more significant role in the sustainable and efficient production of these critical chemical building blocks.[1] While chemical methods remain indispensable for their broad applicability, the trend towards greener and more selective synthetic routes positions biocatalysis as a key technology for the future of cyclopropane synthesis.

References

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• Cyclopropanation of Alkenes - Master Organic Chemistry. [Link]

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• Simmons-Smith Reaction - Organic Chemistry Portal. [Link]

• Simmons–Smith reaction - Wikipedia. [Link]

• Biocatalytic and Biomimetic Catalysis for Intermolecular Cyclopropanation of Olefins: A Review | Request PDF - ResearchGate. [Link]

• Biocatalytic Strategy for the Highly Stereoselective Synthesis of Fluorinated Cyclopropanes - CDN. [Link]

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• Chemoenzymatic synthesis of optically active α-cyclopropyl-pyruvates and cyclobutenoates via enzyme-catalyzed carbene transfer with diazopyruvate - PMC. [Link]

• Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column. [Link]

• Cyclopropanation - Wikipedia. [Link]

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• Biocatalytic and Chemocatalytic Cyclopropanation Reactions with cis-β-Deutero-styrene - ResearchGate. [Link]

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• Stereoselectivity and Stereospecificity of Cyclopropanation Reactions with Stable (Phosphanyl)(silyl)carbenes | Request PDF - ResearchGate. [Link]

• Highly Stereoselective Synthesis of Fused Cyclopropane-γ-Lactams via Biocatalytic Iron-Catalyzed Intramolecular Cyclopropanation - PMC. [Link]

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• Chemoenzymatic synthesis of optically active α-cyclopropyl-pyruvates and cyclobutenoates via enzyme-catalyzed carbene transfer with diazopyruvate - Organic Chemistry Frontiers (RSC Publishing). [Link]

• Cyclopropanation reactions by a class I unspecific peroxygenase - RSC Publishing. [Link]

• Efficient Asymmetric Simmons-Smith Cyclopropanation and Diethylzinc Addition to Aldehydes Promoted by Enantiomeric Aziridine-Phosphines - MDPI. [Link]

• Stereoselectivity and Stereospecificity of Cyclopropanation Reactions with Stable (Phosphanyl)(silyl)carbenes | Journal of the American Chemical Society. [Link]

• Mechanochemical Simmons–Smith cyclopropanation via ball-milling-enabled activation of zinc(0) - Green Chemistry (RSC Publishing). [Link]

• Highly Stereoselective Biocatalytic Synthesis of Key Cyclopropane Intermediate to Ticagrelor | Request PDF - ResearchGate. [Link]

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• Highly stereoselective and enantiodivergent synthesis of cyclopropylphosphonates with engineered carbene transferases - Chemical Science (RSC Publishing) DOI:10.1039/D2SC01965E. [Link]

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• Biomimetic Cationic Cyclopropanation Enables an Efficient Chemoenzymatic Synthesis of 6,8-Cycloeudesmanes | Journal of the American Chemical Society. [Link]

• Biocatalytic Strategy for Construction of sp3-Rich Polycyclic Compounds from Directed Evolution and Computational Modeling - PMC. [Link]

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Mechanistic Foundations: Energy Landscapes in Strained Rings

An in-depth understanding of cyclopropane reactivity is a cornerstone of modern drug development. Because cyclopropanes possess an inherent ring strain of approximately 27.5 kcal/mol, they act as "spring-loaded" electrophiles. When functionalized with appropriate electron-donating and electron-withdrawing groups, these rings can be selectively opened and annulated to form complex, heavily substituted heterocycles—motifs that are highly prized as bioisosteres and conformational restrictors in medicinal chemistry.

However, the rapid nature of strain-release reactions often leads to competing reaction pathways. For application scientists and synthetic chemists, mastering kinetic vs. thermodynamic control in these systems is the difference between isolating a highly specific stereoisomer and ending up with an intractable mixture.

This guide objectively compares the kinetic and thermodynamic pathways of two premier cyclopropane methodologies: Donor-Acceptor Cyclopropane (DAC) [3+2] Annulations and Vinylcyclopropane (VCP) Rearrangements . By analyzing the causality behind catalyst selection and reaction conditions, we provide a self-validating framework for controlling regioselectivity and stereoselectivity in your workflows.

In cyclopropane ring-opening events, the reaction trajectory is dictated by the stabilization of the transient zwitterionic or diradical intermediate [1].

• Kinetic Control: The reaction is governed by the activation energy ( Ea​ ). The product that forms fastest (via the lowest energy transition state) is isolated. This requires irreversible conditions where the product cannot revert to the intermediate.

• Thermodynamic Control: The reaction is governed by the overall change in Gibbs free energy ( ΔG ). The system is allowed to equilibrate reversibly, ultimately funneling the intermediates into the most sterically and electronically stable product.

Energy profile comparing kinetic (fast, irreversible) and thermodynamic (stable, reversible) pathways.

Comparative Guide: DAC Annulations vs. VCP Rearrangements

System 1: Donor-Acceptor Cyclopropanes (DACs) in [3+2] Annulations

DACs feature vicinal electron-donating and electron-withdrawing groups that polarize the C–C bond, making it highly susceptible to Lewis acid-catalyzed heterolytic cleavage. Recent breakthroughs have demonstrated that catalyst selection can completely dictate the stereochemical outcome of DAC cycloadditions with isoxazolines to form perhydropyrrolo[1,2-b]isoxazoles [2].

• Kinetic Pathway ( Sn(OTf)2​ ): Tin(II) triflate is a relatively soft Lewis acid. It activates the DAC just enough to promote ring opening, followed by rapid, irreversible trapping by the isoxazoline. The reaction proceeds via an endo-like approach, kinetically trapping the cis-2,5-stereoisomer .

• Thermodynamic Pathway ( Sc(OTf)3​ ): Scandium(III) triflate is a harder, highly oxophilic Lewis acid. It strongly coordinates the intermediates, increasing their lifetime and allowing reversible bond formation (retro-cycloaddition). Over time, the sterically congested cis-isomer equilibrates to the thermodynamically favored trans-2,5-stereoisomer (via an exo-like approach) [2].

Stereodivergent [3+2] annulation of DACs dictated by Lewis acid hardness and reversibility.

System 2: Vinylcyclopropane (VCP) & Cloke-Wilson Rearrangements

The VCP-to-cyclopentene rearrangement, alongside its heteroatom variant (the Cloke-Wilson rearrangement of acyl cyclopropanes to dihydrofurans), is a classic ring-expansion strategy [3].

• Kinetic Pathway (Conjugate Addition): When VCPs or acyl cyclopropanes are reacted with nucleophiles (e.g., DABCO or unstabilized ylides), the kinetic preference is an SN​2′ conjugate addition to form a zwitterion, which rapidly closes to form a new substituted cyclopropane[4].

• Thermodynamic Pathway (Ring Expansion): Under prolonged thermal conditions or specific catalytic turnover, the zwitterion bypasses the kinetic cyclopropane trap. The release of ring strain drives a 5-exo-trig cyclization, yielding the thermodynamically stable five-membered heterocycle (dihydrofuran or cyclopentene) [3, 4].

Data Presentation: Performance & Outcome Comparison

The following table summarizes the divergent outcomes based on the control regime applied to these strained systems.

Reaction System	Control Regime	Catalyst / Conditions	Primary Intermediate	Major Product	Selectivity / Yield
DAC [3+2] Annulation	Kinetic	Sn(OTf)2​ (10 mol%), RT	Short-lived zwitterion	cis-2,5-pyrrolidine	>95:5 cis:trans, 82%
DAC [3+2] Annulation	Thermodynamic	Sc(OTf)3​ (10 mol%), 80°C	Long-lived, reversible	trans-2,5-pyrrolidine	>95:5 trans:cis, 88%
VCP Rearrangement	Kinetic	DABCO, Low Temp	SN​2′ Zwitterion	Substituted Cyclopropane	Regioselective, 70%
Cloke-Wilson	Thermodynamic	Heat (150°C) or Ni(COD)2	Diradical / Zwitterion	Dihydrofuran	Strain-driven, 85%

Experimental Protocols: Self-Validating Stereodivergent DAC Annulation

To ensure scientific integrity, the following protocol for the[3+2] annulation of a model DAC with an isoxazoline incorporates a self-validating NMR tracking step . This proves to the operator whether the system is operating under kinetic trapping or thermodynamic equilibration [2].

Protocol A: Kinetic Control (cis-Isomer Isolation)

Objective: Irreversibly trap the kinetic product using a soft Lewis acid.

• Preparation: In a flame-dried Schlenk flask under inert N2​ atmosphere, dissolve the donor-acceptor cyclopropane (1.0 mmol) and isoxazoline (1.2 mmol) in anhydrous CH2​Cl2​ (5.0 mL).

• Catalyst Addition: Cool the mixture to 0°C. Add Sn(OTf)2​ (0.1 mmol, 10 mol%) in one portion.

• Reaction Execution: Stir the reaction at room temperature for 2 hours.

• Validation Check (Crucial): At t=1 hour, extract a 0.1 mL aliquot, filter through a short silica plug, and analyze via 1H NMR. Validation metric: The presence of the endo-proton coupling indicates >95% cis-isomer formation. No trans-isomer should be visible.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with CH2​Cl2​ , dry over Na2​SO4​ , and purify via flash chromatography to isolate the cis-2,5-stereoisomer.

Protocol B: Thermodynamic Control (trans-Isomer Isolation)

Objective: Allow reversible retro-cycloaddition to funnel the system into the lowest-energy state.

• Preparation: In a sealed pressure tube, dissolve the DAC (1.0 mmol) and isoxazoline (1.2 mmol) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).

• Catalyst Addition: Add Sc(OTf)3​ (0.1 mmol, 10 mol%).

• Reaction Execution: Heat the mixture to 80°C for 24 hours. The higher temperature and harder Lewis acid facilitate the reversible cleavage of the newly formed C–C bonds.

• Validation Check (Crucial): Take aliquots at t=2 hours and t=24 hours.

  • Validation metric: The 2-hour NMR will show a mixture of cis and trans isomers (kinetic products forming first). The 24-hour NMR must show complete convergence to the trans-isomer (>95%), proving thermodynamic equilibration has occurred.

• Workup: Cool to room temperature, quench, and purify as above to isolate the trans-2,5-stereoisomer.

References

• Dolbier, W. R., et al. (1993). "Kinetic and thermodynamic effects in the thermal electrocyclic ring-openings of cyclobutenes and cyclopropanes." Journal of the American Chemical Society. Available at:[Link]

• Potapov, K. V., Novikov, M. A., Kozmenko, Y. V., Solyev, P. N., Volodin, A. D., Korlyukov, A. A., Novikov, R. A., & Tomilov, Y. V. (2025). "Stereodivergent synthesis of functionalized perhydropyrrolo[1,2-b]isoxazoles based on [3+2]-cycloaddition of DACs and isoxazolines." ChemRxiv. Available at:[Link]

• Manzano, R., Reyes, E., Prieto, L., & Vicario, J. L. (2024). "The Cloke–Wilson Rearrangement." ResearchGate. Available at:[Link]

• "Accessing the Cloke-Wilson Rearrangement via Conjugate Addition of Phosphoranes to Michael Acceptors: A Route to Cyclopropanes and 5-Membered Ring Heterocycles Investigated by Density Functional and Ab Initio Theory." (2024). ACS Publications. Available at:[Link]